Molecular Structure, Pharmacological Properties, and Therapeutic Potential of 22-Oxo-vincaleukoblastine 6'-Oxide
Executive Summary 22-Oxo-vincaleukoblastine 6'-Oxide (commonly known as Vincristine N-Oxide or Vincristine Impurity K ) is a critical molecule in both pharmaceutical quality control and advanced oncological drug developm...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
22-Oxo-vincaleukoblastine 6'-Oxide (commonly known as Vincristine N-Oxide or Vincristine Impurity K ) is a critical molecule in both pharmaceutical quality control and advanced oncological drug development. Structurally, it is an oxidized derivative of the potent microtubule-destabilizing agent vincristine. While historically monitored as a degradation product and hepatic metabolite, recent pharmacological paradigms have repositioned this N-oxide as a highly promising Hypoxia-Activated Prodrug (HAP) .
This whitepaper provides an in-depth technical analysis of its structural biology, Cytochrome P450 (CYP450)-mediated metabolic pathways, and validated experimental protocols for its quantification and in vitro evaluation.
Chemical Identity and Structural Biology
Vincristine is a dimeric vinca alkaloid composed of a vindoline and a catharanthine moiety. The nomenclature "22-oxo-vincaleukoblastine" refers to the substitution of a formyl group at the N-1 position of the vindoline ring (distinguishing it from vinblastine). The 6'-oxide designation indicates an N-oxidation event at the aliphatic nitrogen (N'b) of the catharanthine ring system [1].
The introduction of the oxygen atom at this specific tertiary amine fundamentally alters the molecule's physicochemical properties. The N-oxide bond is highly polar, which significantly increases the molecule's hydrophilicity. Crucially, this structural modification sterically hinders the molecule's ability to bind to
-tubulin, rendering the N-oxide systemically attenuated (less toxic) compared to its parent compound.
Quantitative Data Summary: Physicochemical Properties
Property
Value
Pharmacological Implication
Chemical Name
22-Oxo-vincaleukoblastine 6'-Oxide
Standard IUPAC nomenclature base.
Common Synonyms
Vincristine N-Oxide, Impurity K
Used in pharmacopeial API profiling.
CAS Registry Number
947527-73-3
Unique identifier for chemical databases.
Molecular Formula
CHNO
Addition of one oxygen atom (+16 Da).
Molecular Weight
840.96 g/mol
Shifts LC-MS/MS parent ion to m/z 841.9.
Aqueous Solubility
Enhanced vs. Parent
Improved formulation dynamics for IV dosing.
Metabolic Origins and Pharmacogenomics
In vivo, the formation of 22-Oxo-vincaleukoblastine 6'-Oxide is primarily catalyzed by hepatic enzymes, specifically CYP3A5 and, to a lesser extent, CYP3A4 [2].
The Causality of CYP3A5 Polymorphisms
The metabolism of vincristine is highly sensitive to pharmacogenomic variations. Patients with the CYP3A5 1/1 genotype (high expressers) rapidly oxidize vincristine into its N-oxide and M1 metabolites. This rapid clearance reduces systemic exposure to the parent drug, thereby lowering the incidence of Vincristine-Induced Peripheral Neuropathy (VIPN)—a severe, dose-limiting toxicity. Conversely, individuals with the 3/3 genotype (non-expressers) accumulate the parent drug, leading to higher neurotoxicity profiles. Monitoring the formation rate of the 6'-oxide is therefore a highly selective measure of CYP3A5 activity.
Fig 1: Cyclic metabolic and bioreductive pathway of Vincristine and its 6'-Oxide derivative.
Solid tumors frequently outgrow their vascular supply, creating distinct regions of severe hypoxia. These hypoxic cores are notoriously resistant to conventional chemotherapy and radiotherapy.
22-Oxo-vincaleukoblastine 6'-Oxide exploits this microenvironment. Under normoxic conditions (healthy tissue), the N-oxide remains stable and pharmacologically inert, bypassing the neurotoxic side effects of standard vincristine. However, upon penetrating the hypoxic tumor core, the absence of oxygen allows obligate one-electron reductases (such as Cytochrome P450 reductase) to catalyze the bioreduction of the N-oxide back into the highly cytotoxic parent vincristine [3]. This self-validating targeting system ensures that the active drug is generated exclusively within the tumor.
Validated Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded in the reagent choices to guarantee artifact-free data.
Protocol A: LC-MS/MS Quantification of N-Oxide Formation in Human Liver Microsomes (HLMs)
This assay determines the intrinsic clearance and metabolic conversion rate of vincristine to its 6'-oxide.
Preparation of Incubation Matrix:
Combine 0.5 mg/mL pooled HLMs (genotyped for CYP3A5) in 100 mM potassium phosphate buffer (pH 7.4).
Causality: pH 7.4 mimics physiological conditions, ensuring optimal conformational stability of the CYP450 active sites.
Substrate Addition:
Spike the matrix with 10 µM Vincristine Sulfate. Pre-incubate at 37°C for 5 minutes.
Reaction Initiation:
Add 1 mM NADPH to initiate the oxidative reaction.
Self-Validation: Run a parallel negative control replacing NADPH with buffer to rule out non-CYP-mediated degradation.
Reaction Quench (30 mins):
Add 3 volumes of ice-cold Acetonitrile (ACN) containing 50 nM Vinblastine as an Internal Standard (IS).
Causality: Cold ACN instantly denatures microsomal proteins, halting metabolism and precipitating proteins for clean LC injection.
Centrifugation & Analysis:
Centrifuge at 14,000
g for 10 minutes. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode (ESI+). Monitor the transition m/z 841.9 823.9 (loss of water/oxygen) for the N-oxide.
Fig 2: In vitro human liver microsome (HLM) assay workflow for N-oxide quantification.
Protocol B: Hypoxia-Selective Cytotoxicity Assay
This protocol validates the prodrug efficacy of the 6'-oxide by comparing cell viability under normoxic vs. hypoxic conditions.
Cell Plating: Seed H460 lung adenocarcinoma cells at 2,000 cells/well in 96-well plates. Allow 24 hours for adherence.
Drug Treatment: Treat cells with a serial dilution of 22-Oxo-vincaleukoblastine 6'-Oxide (0.1 nM to 10 µM).
Environmental Segregation:
Normoxic Cohort: Incubate at 20% O
, 5% CO for 72 hours.
Hypoxic Cohort: Incubate in a hypoxia chamber at <0.5% O
, 5% CO for 72 hours.
Causality: The extreme hypoxia (<0.5%) is required to prevent molecular oxygen from scavenging the one-electron reduced intermediate, thereby forcing the complete reduction to the active parent drug.
Viability Readout: Add Resazurin (Alamar Blue) for 4 hours. Measure fluorescence (Ex 560 nm / Em 590 nm). Calculate the Hypoxia Cytotoxicity Ratio (HCR = IC
Normoxia / IC Hypoxia). An HCR > 10 validates successful prodrug activation.
References
CAS Common Chemistry. "Vincaleukoblastine, 22-oxo-, 6′-oxide (CAS RN: 947527-73-3)." American Chemical Society. Available at:[Link]
PeerJ Life & Environment. "CYP3A4 and CYP3A5: the crucial roles in clinical drug metabolism and the significant implications of genetic polymorphisms." (2024). Available at:[Link]
United States Patent US8048872B2. "Treatment of hyperproliferative diseases with vinca alkaloid N-oxide and analogs." (2011).
Exploratory
Technical Guide: Characterization and Control of 22-Oxo-vincaleukoblastine 6'-Oxide in Vinblastine Drug Substances
The following technical guide provides an in-depth analysis of 22-Oxo-vincaleukoblastine 6'-Oxide , a critical oxidative impurity in the production and storage of Vinblastine. [1][2][3][4] Executive Summary In the high-s...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth analysis of 22-Oxo-vincaleukoblastine 6'-Oxide , a critical oxidative impurity in the production and storage of Vinblastine.
[1][2][3][4]
Executive Summary
In the high-stakes environment of oncology drug development, the purity of Vinca alkaloids—specifically Vinblastine (Vincaleukoblastine)—is governed by stringent pharmacopeial standards (USP/EP).[1] Among the complex impurity profile, 22-Oxo-vincaleukoblastine 6'-Oxide presents a unique challenge.[2][1][3]
This compound is chemically synonymous with Vincristine N-oxide .[2][1][3] Its presence in Vinblastine samples typically indicates either the oxidative degradation of co-eluting Vincristine (a common related substance) or a specific oxidative pathway affecting the bridgehead nitrogen of the catharanthine moiety. Understanding this impurity is critical because N-oxides can undergo Polonovski-type rearrangements, potentially leading to toxic secondary degradants or efficacy loss.[2][3]
This guide dissects the molecular identity, formation mechanism, and validated analytical protocols for controlling this impurity.[3]
Molecular Architecture & Nomenclature[1][3][4]
To effectively control an impurity, one must first decode its nomenclature.[2][3] The name 22-Oxo-vincaleukoblastine 6'-Oxide is a systematic derivative of the parent Vinblastine structure.[2][1][3]
Structural Decoding[1]
Vincaleukoblastine: The synonym for Vinblastine .[3] It possesses a methyl group (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) at the position of the vindoline ring.
22-Oxo Modification: The oxidation of the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-methyl group to an N-formyl group ().[2][3] In Vinca alkaloid chemistry, the 22-oxo derivative of Vinblastine is Vincristine .[2][1][3][4]
6'-Oxide: This denotes an N-oxide function (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) at the position, which is the bridgehead nitrogen in the catharanthine (upper) fragment of the dimer.[2]
Higher than Vinblastine and Vincristine (due to dipole)
Elution Order (RP-HPLC)
Typically elutes before Vincristine due to increased polarity.[2][3][5]
Mechanistic Origins: The Oxidation Cascade
The formation of this impurity is rarely a result of direct biosynthesis but rather a downstream oxidative degradation event.
The Autoxidation Pathway
Vinblastine stocks often contain trace amounts of Vincristine (as a "Related Compound").[1] When exposed to environmental stressors (light, air, peroxides in solvents), two distinct oxidation events occur:[2][1][3]
-Formylation (Biosynthetic/Synthetic): Conversion of Vinblastine to Vincristine (often purposeful in semi-synthesis, or present as a co-metabolite).[3]
-Oxidation (Degradative): The tertiary amine at the position of the catharanthine ring is highly susceptible to electrophilic attack by reactive oxygen species (ROS) or peracids, forming the N-oxide.
Visualization of the Pathway
The following diagram illustrates the relationship between Vinblastine, Vincristine, and the target N-oxide impurity.[2][3]
Figure 1: Oxidative cascade transforming Vinblastine and Vincristine into the 22-Oxo-vincaleukoblastine 6'-Oxide impurity.[2][1][3]
Analytical Protocol: Detection and Quantification
Due to the structural similarity between the N-oxide and the parent alkaloids, standard HPLC methods must be optimized for resolution.[2][3] N-oxides are thermally labile; therefore, Gas Chromatography (GC) is unsuitable .[2][1][3] Liquid Chromatography (LC) is the mandatory standard.[1]
Method Principles (Self-Validating Logic)
Stationary Phase: A C18 or C8 column with high carbon loading is required to retain the bulky bisindole structure.[3]
Mobile Phase pH: Vinca alkaloids are basic.[2][3] The mobile phase must be buffered (typically pH 7.0–7.[3]5) to suppress ionization of the remaining amines and improve peak shape, or acidic (pH ~3) if using modern hybrid columns.[1] However, USP methods traditionally use Diethylamine (DEA) at pH 7.5.[1]
Detection: UV absorption at 262 nm is the isosbestic point for many indole derivatives, providing robust sensitivity.[3]
Detailed Workflow
Equipment: HPLC/UPLC with PDA or Mass Spectrometer.
Reagents: Diethylamine (High Purity), Water (Milli-Q), Acetonitrile (HPLC Grade), Phosphoric Acid.[2][1]
Step-by-Step Protocol
Buffer Preparation (Solution A):
Mix 14 mL of Diethylamine with 986 mL of water.[3][6][7][8]
Adjust pH to 7.5 ± 0.05 using Phosphoric Acid.[1][3] Critical: pH drift causes retention time shifts.[2][3]
Isocratic/Gradient Mix: Mix Solution A and Solution B (Typical ratio 38:62, but optimize for N-oxide resolution).
Note: The N-oxide is more polar; if it co-elutes with the solvent front, decrease the ratio of Solution B (organic modifier).[1]
Sample Preparation:
Dissolve Vinblastine Sulfate in water to a concentration of 1.0 mg/mL.[3]
Self-Validation: Prepare a spiked recovery standard containing known Vincristine N-oxide (reference standard) to confirm retention time (RT).[2][1]
System Suitability Criteria:
Resolution (
): > 1.5 between Vincristine and Vincristine N-oxide.
Tailing Factor: < 2.0 (N-oxides can tail on active silanol sites; ensure column is fully end-capped).[2][1][3]
Analytical Logic Flow
Figure 2: Logical decision tree for identifying N-oxide impurities based on Reverse Phase chromatography behavior.
Remediation and Control Strategies
To maintain the "Primary Impurity" below threshold limits (typically < 0.15% for unidentified, or specific limits for identified impurities), the following control measures are mandatory.
Process Controls
Inert Atmosphere: The oxidation of the 6'-nitrogen is driven by atmospheric oxygen.[3] All reaction vessels and storage containers must be purged with Nitrogen or Argon.[3]
Solvent Quality: Avoid ether-based solvents (THF, Diethyl ether) which form peroxides over time.[2][1][3] Peroxides rapidly convert tertiary amines to N-oxides.[2][1][3] Use fresh, peroxide-free solvents.[2][1][3]
Temperature: Store the API at -20°C. N-oxides can form via thermal degradation of the parent compound in the presence of air.[2][3]
Corrective Action (Purification)
If the impurity exceeds limits:
Preparative HPLC: The polarity difference (N-oxide is more polar) makes it removable via Reverse Phase Prep-HPLC.[2][1][3]
Chemical Reduction: Treat the crude mixture with a mild reducing agent (e.g., aqueous sodium bisulfite or sulfur dioxide) to reduce the N-oxide back to the parent amine (Vincristine), which is a controlled but acceptable related substance.[1] Note: This requires strict validation to ensure no other reduction occurs.
References
United States Pharmacopeia (USP). Vinblastine Sulfate Monograph. USP-NF.[2][1][3] [2][1]
LGC Standards. Vincristine N-Oxide (22-Oxo-vincaleukoblastine 6'-Oxide) Reference Material Data Sheet.
Kutney, J. P., et al. "Total synthesis of indole alkaloids.[3] XVI. Derivatives of vinblastine and vincristine."[5][9][10][11][12][13][14][15] Canadian Journal of Chemistry, 1978.[3] [1]
PubChem. Compound Summary: Vincristine N-oxide. National Library of Medicine.[3] [1]
European Pharmacopoeia (Ph.[1][3] Eur.). Vincristine Sulphate Monograph. [1]
Technical Guide: Pharmacological Mechanism of Action of 22-Oxo-vincaleukoblastine 6'-Oxide
Executive Summary 22-Oxo-vincaleukoblastine 6'-Oxide (commonly identified as Vincristine N-oxide ) is the N-oxidized derivative of the potent antimitotic agent Vincristine. While historically cataloged as an oxidative im...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
22-Oxo-vincaleukoblastine 6'-Oxide (commonly identified as Vincristine N-oxide ) is the N-oxidized derivative of the potent antimitotic agent Vincristine. While historically cataloged as an oxidative impurity or metabolite, modern pharmacological research characterizes this compound as a hypoxia-activated prodrug (HAP) .
Unlike its parent compound, which exhibits indiscriminate cytotoxicity, the 6'-oxide derivative displays significantly reduced tubulin-binding affinity under normoxic conditions. Its pharmacological potency is unleashed specifically within the hypoxic microenvironment of solid tumors, where bioreductive enzymes convert the N-oxide moiety back to the active tertiary amine (Vincristine). This mechanism offers a therapeutic window to target solid tumors while mitigating the systemic neuropathies associated with standard vinca alkaloid therapy.
Key Modification: Oxidation of the bridgehead nitrogen (N6') on the catharanthine ring.
Structure-Activity Relationship (SAR)
The vinca alkaloids bind to the "vinca domain" at the interface of
- and -tubulin heterodimers. High-affinity binding requires a specific steric configuration and basicity at the N6' position.
Parent (Vincristine): The N6' nitrogen is a tertiary amine. It is crucial for the electrostatic interactions that stabilize the "curved" conformation of tubulin, preventing straight microtubule polymerization.
Derivative (6'-Oxide): The N-oxide modification creates a polar, coordinate covalent bond (
). This alteration:
Reduces Basicity: Alters the pKa, affecting cellular uptake and lysosomal trapping.
Steric Hindrance: The oxygen atom sterically clashes with the tubulin binding pocket, drastically reducing binding affinity (
) in the oxidized state.
Hypoxia Selectivity: The N-O bond acts as a "trigger," susceptible to enzymatic reduction only in low-oxygen environments.
Mechanism of Action (MoA)
The pharmacological action of 22-Oxo-vincaleukoblastine 6'-Oxide operates in two distinct phases: the Bioreductive Activation Phase and the Effector Phase .
Phase I: Bioreductive Activation (The Prodrug Logic)
In normoxic tissues (healthy organs), the molecule remains in its oxidized, low-affinity state. In hypoxic tumor regions (oxygen tension < 10 mmHg), heme-proteins and oxidoreductases (e.g., cytochrome P450 reductase) facilitate the transfer of electrons to the N-oxide.
Reaction:
Phase II: Microtubule Destabilization (The Effector)
Once reduced to Vincristine, the active pharmacophore engages the target:
Binding: The agent binds rapidly to the
-tubulin subunit at the vinca binding domain (distinct from the taxane site).
Depolymerization: It inhibits the addition of tubulin dimers to the microtubule (+) end.
Spiralization: At high concentrations, it induces the formation of spiral aggregates of tubulin.
Mitotic Arrest: The disruption of spindle dynamics triggers the Spindle Assembly Checkpoint (SAC), arresting cells in Metaphase.
Apoptosis: Prolonged arrest leads to phosphorylation of Bcl-2 and activation of the intrinsic apoptotic pathway.
Visualizing the Pathway
The following diagram illustrates the conversion and downstream signaling cascade.
Figure 1: Mechanism of bioreductive activation and subsequent microtubule destabilization.
Experimental Validation Protocols
To validate the mechanism of action, researchers must demonstrate two key properties: Hypoxia Selectivity and Tubulin Inhibition .
Protocol A: Hypoxia vs. Normoxia Cytotoxicity Assay
Objective: To quantify the Hypoxia Cytotoxicity Ratio (HCR), proving the prodrug nature.
Cell Culture: Culture A549 or HeLa cells in RPMI-1640 media.
Seeding: Plate cells in 96-well plates (5,000 cells/well) and adhere for 24h.
Treatment Groups:
Group A (Normoxia): Incubate in standard incubator (
).
Group B (Hypoxia): Incubate in anaerobic chamber (
).
Dosing: Treat with serial dilutions of 22-Oxo-vincaleukoblastine 6'-Oxide (0.1 nM to 10
M). Include Vincristine (parent) as a positive control.
Incubation: Expose for 4 hours (drug pulse), then wash and replace with drug-free media. Incubate for 72h total under normoxic conditions (to allow cell death).
Readout: Assess viability using MTT or CellTiter-Glo assay.
Analysis: Calculate
for both conditions.
Success Criteria:
. A ratio indicates significant prodrug activity.
Protocol B: In Vitro Tubulin Polymerization Assay (Turbidimetry)
Objective: To confirm that the activated species directly inhibits microtubule assembly.
Technical Analysis: Vinblastine vs. 22-Oxo-vincaleukoblastine 6'-Oxide
A Comparative Guide on Structural, Functional, and Analytical Distinctions[1][2] Executive Summary This technical guide analyzes the critical distinctions between Vinblastine (VLB) , a primary vinca alkaloid chemotherape...
Author: BenchChem Technical Support Team. Date: March 2026
A Comparative Guide on Structural, Functional, and Analytical Distinctions[1][2]
Executive Summary
This technical guide analyzes the critical distinctions between Vinblastine (VLB) , a primary vinca alkaloid chemotherapeutic, and 22-Oxo-vincaleukoblastine 6'-Oxide , systematically identified as Vincristine N-oxide .[1][2]
While Vinblastine is a potent microtubule destabilizer used in oncology, the 22-oxo-6'-oxide derivative represents a specific oxidative transformation product.[1] This compound combines the formyl modification of Vincristine (22-oxo) with an N-oxidation at the catharanthine moiety (6'-oxide). Understanding this distinction is vital for stability profiling, impurity qualification in CMC (Chemistry, Manufacturing, and Controls), and metabolite identification in pharmacokinetic studies.
Part 1: Structural Elucidation & Nomenclature[1][2]
To understand the difference, one must deconstruct the systematic nomenclature. The core skeleton is Vincaleukoblastine (the systematic name for Vinblastine).[2][3][4]
Vinblastine (VLB): Contains a methyl group (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
22-Oxo-vincaleukoblastine: The methyl group at ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
is oxidized to a formyl group ().[1] This molecule is commonly known as Vincristine (VCR) .
6'-Oxide: An oxygen atom is dative-bonded to the nitrogen in the catharanthine ring (position 6' or ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
The formation of 22-Oxo-vincaleukoblastine 6'-Oxide from Vinblastine involves two distinct oxidative steps.[1] In biological systems (metabolism) or stress testing (forced degradation), these steps can occur sequentially.[1]
N-Dealkylation/Formylation: The ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-methyl of Vinblastine is oxidized to a formyl group, converting Vinblastine to Vincristine.[1] This is a key biosynthetic and semi-synthetic pathway.
N-Oxidation: The bridgehead nitrogen (N6') on the catharanthine fragment is highly susceptible to oxidation by CYP450 enzymes (in vivo) or peroxides (ex vivo), forming the N-oxide.[1][2]
Visualization: Oxidative Pathway
The following diagram illustrates the structural relationship and conversion pathway.
Figure 1: Oxidative transformation pathway from Vinblastine to the 22-Oxo-6'-Oxide derivative.[1][2]
Part 3: Biological & Pharmacological Implications[2][6][10]
1. Potency and Tubulin Binding
Vinblastine binds with high affinity to the vinca domain of tubulin, inhibiting microtubule polymerization. The 22-Oxo derivative (Vincristine) is also highly potent but exhibits a different toxicity profile (more neurotoxic).
However, the 6'-Oxide modification generally reduces direct tubulin binding affinity. N-oxides of vinca alkaloids often act as bioreductive prodrugs .[1] In hypoxic tumor environments, the N-oxide can be reduced back to the active amine (Vincristine), potentially offering selectivity, though the N-oxide itself is considered less cytotoxic in vitro [1].
2. Solubility and Pharmacokinetics
The N-oxide moiety introduces significant polarity.[1][2]
Vinblastine: High membrane permeability; extensive distribution.[2]
22-Oxo-vincaleukoblastine 6'-Oxide: Lower passive permeability due to the charge separation on the N-oxide.[1] It is more likely to be excreted renally unless reduced back to the parent compound.
Part 4: Analytical Methodologies
Distinguishing these compounds requires high-resolution techniques due to their structural similarity.[1][2]
Protocol 1: HPLC-MS/MS Differentiation
Objective: Separate and identify Vinblastine and its oxidized impurities.[1][2]
Reagents:
Mobile Phase A: 10 mM Ammonium Acetate (pH 6.5)[1][2]
Differentiation: The N-oxide is thermally labile.[1] In the ion source, it may show a characteristic loss of oxygen (-16 Da) or elimination of hydroxylamine (-33 Da depending on conditions).[1]
Retention Time: The N-oxide (Target) will elute earlier than Vinblastine and Vincristine due to increased polarity.[1][2]
Protocol 2: Controlled Oxidative Degradation (Synthesis of Reference Material)
Objective: Generate 22-Oxo-vincaleukoblastine 6'-Oxide from Vincristine for use as a reference standard.
Causality: m-Chloroperbenzoic acid (mCPBA) is an electrophilic oxidant that selectively targets the most electron-rich nitrogen (the catharanthine bridgehead N) over the indole nitrogen.[1][2]
Workflow:
Dissolution: Dissolve 100 mg Vincristine Sulfate in 10 mL Dichloromethane (DCM). Neutralize with weak base if necessary to obtain free base.[2]
Reaction: Cool to 0°C. Add 1.1 equivalents of mCPBA dropwise.
Monitoring: Stir for 1 hour. Monitor via TLC (Mobile Phase: CHCl3:MeOH 90:10).[1] The N-oxide spot will be lower Rf (more polar) than Vincristine.
Quenching: Add 10% Sodium Sulfite solution to quench excess peroxide.[2]
Extraction: Wash organic layer with saturated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
and Brine.
Purification: Evaporate solvent. Purify residue via preparative HPLC to isolate the N-oxide.[2]
Part 5: Diagnostic Logic for Impurity Profiling[1][2]
When analyzing patient samples or stability batches, use the following logic flow to identify the compound.
Figure 2: Decision tree for identifying the target impurity in complex mixtures.
References
Lynch, T. J., et al. (2012). Modifications on the Basic Skeletons of Vinblastine and Vincristine. National Institutes of Health. [Link]
Common Chemistry. (n.d.).[1] Vincaleukoblastine, 22-oxo-, 6'-oxide (CAS 947527-73-3).[1] CAS. [Link][1][5]
NCATS. (n.d.). Vincristine N-Oxide Structure and Synonyms. Inxight Drugs.[2][6] [Link]
Veeprho Standards. (n.d.). Vinblastine N-oxide and Impurity Profiling. [Link](Note: Used for impurity context; specific target is the 22-oxo variant).[1][2]
PubChem. (n.d.).[1] Vincristine (22-Oxovincaleukoblastine).[7] National Library of Medicine. [Link]
A Technical Guide to the Identification and Characterization of Vinca Alkaloid Oxidation Products
Abstract Vinca alkaloids, a cornerstone of cancer chemotherapy, are complex dimeric indole alkaloids derived from Catharanthus roseus.[1] Their intricate structures, featuring multiple reactive sites, render them suscept...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Vinca alkaloids, a cornerstone of cancer chemotherapy, are complex dimeric indole alkaloids derived from Catharanthus roseus.[1] Their intricate structures, featuring multiple reactive sites, render them susceptible to oxidative degradation. This degradation can impact their therapeutic efficacy and safety profile by generating impurities and related substances. For researchers and drug development professionals, the accurate identification and characterization of these oxidation products are critical for ensuring drug quality, stability, and regulatory compliance. This guide provides an in-depth, technically-grounded framework for approaching this analytical challenge, moving from controlled degradation to definitive structural elucidation. We will explore the causality behind methodological choices, detail robust experimental protocols, and illustrate the logical flow of a comprehensive identification workflow.
The Chemical Imperative: Why Vinca Alkaloids Oxidize
Vinca alkaloids like vinblastine and vincristine are composed of two linked indole moieties: catharanthine and vindoline.[2] This complex architecture presents several sites vulnerable to oxidation:
Tertiary Amines: The nitrogen atoms within the indole rings and the connecting bridge are susceptible to N-oxidation.
Indole Rings: The electron-rich aromatic indole systems can undergo hydroxylation.
Allylic Positions: Carbon atoms adjacent to double bonds are potential sites for oxidation.
Functional Group Modifications: The conversion of vinblastine's N-methyl group on the vindoline moiety to the N-formyl group of vincristine is itself an oxidative transformation.[3][4]
Understanding these potential degradation pathways is the first step in designing a robust analytical strategy. Oxidation can be initiated by exposure to atmospheric oxygen, light, temperature, or residual oxidizing agents from the manufacturing process.[5][6] Therefore, a proactive approach to identifying potential degradants is not just a regulatory hurdle but a fundamental aspect of product development.
The Analytical Strategy: A Multi-Pillar Approach
A successful investigation into oxidation products hinges on a multi-step, logical workflow. This process is designed to be a self-validating system, where each stage provides data that informs and refines the next.
Figure 1: Comprehensive workflow for the identification of Vinca alkaloid oxidation products.
Phase 1: Controlled Generation and High-Resolution Separation
The cornerstone of identifying potential degradation products is the forced degradation or "stress testing" study.[5] Its purpose is to intentionally break down the drug molecule to generate degradants in a concentrated and predictable manner, which helps in validating the stability-indicating power of analytical methods.[6]
Causality: We use an oxidizing agent like hydrogen peroxide (H₂O₂) because it generates hydroxyl radicals, a highly reactive species that can simulate long-term oxidative stress. Performing the study under different pH and temperature conditions is crucial because degradation pathways can be highly dependent on these factors.[7]
Experimental Protocol: Forced Oxidation of a Vinca Alkaloid
Stock Solution Preparation: Prepare a 1.0 mg/mL solution of the Vinca alkaloid (e.g., Vinblastine Sulfate) in a 50:50 mixture of acetonitrile and water.
Stress Condition Setup:
Pipette 1 mL of the stock solution into a clean glass vial.
Add 1 mL of 3% hydrogen peroxide (H₂O₂) solution.
Cap the vial loosely and place it in a water bath at 60°C for 24 hours.
Prepare a control sample by adding 1 mL of water instead of H₂O₂ and keeping it at 4°C.
Quenching and Dilution:
After the incubation period, cool the stressed sample to room temperature.
The reaction does not typically require quenching, but if necessary, a small amount of sodium bisulfite can be added to consume excess peroxide.
Dilute the stressed and control samples to a final concentration of approximately 50 µg/mL with the mobile phase starting condition (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid).
Analysis: Immediately analyze the samples by UPLC-PDA-MS as described below.
To identify trace-level impurities, high-resolution separation is paramount. Ultra-Performance Liquid Chromatography (UPLC) provides significant advantages over traditional HPLC by using sub-2 µm particle columns, leading to sharper peaks, better resolution, and faster analysis times.[8]
Causality: A reversed-phase C18 or C8 column is chosen due to the moderately lipophilic nature of Vinca alkaloids. A gradient elution, starting with a high percentage of aqueous mobile phase and gradually increasing the organic solvent, is essential. This is because oxidation products (e.g., hydroxylated species) are typically more polar than the parent drug and will elute earlier. The gradient ensures that both the polar degradants and the parent drug are resolved and eluted with good peak shape. Acidifying the mobile phase (e.g., with formic acid) protonates the amine groups on the alkaloids, which improves peak shape and enhances ionization for subsequent mass spectrometry analysis.
Phase 2: High-Sensitivity Detection and Preliminary Identification
Coupling the UPLC system to both a Photodiode Array (PDA) detector and a high-resolution mass spectrometer (HRMS) like a Quadrupole Time-of-Flight (QTOF) instrument provides complementary data.
PDA: Provides UV-Vis spectra for each peak. While many Vinca alkaloids and their derivatives share similar chromophores, significant structural changes can alter the spectrum, providing an initial clue.[9]
HRMS (QTOF): This is the primary tool for identification. It provides a highly accurate mass-to-charge ratio (m/z) for the parent ion, allowing for the determination of its elemental formula.[10] This is the first and most critical step in identifying an unknown.
By selecting a specific ion from the initial MS scan and subjecting it to fragmentation, MS/MS provides a "fingerprint" of the molecule's structure.[1] The fragmentation of Vinca alkaloids is well-characterized. A common fragmentation pathway is the cleavage of the bond connecting the catharanthine and vindoline units.[11]
Causality: When analyzing an oxidation product, we compare its fragmentation pattern to that of the parent drug.
If a +16 Da shift (indicative of adding one oxygen atom) is observed on a fragment corresponding to the vindoline moiety, it strongly suggests hydroxylation or N-oxidation occurred on that part of the molecule.
If the +16 Da shift is lost upon fragmentation, it might indicate a labile modification. This systematic comparison provides powerful evidence for locating the site of oxidation.
Figure 2: Logic of identifying oxidation location via MS/MS fragmentation.
Table 1: Common Oxidative Modifications and Their Mass Shifts
Modification Type
Mass Shift (Da)
Potential Location
Hydroxylation
+15.9949
Aromatic ring, aliphatic chain
N-Oxidation
+15.9949
Tertiary amine
Dehydrogenation
-2.0156
Formation of a double bond
Epoxidation
+15.9949
Alkene moiety
N-Dealkylation
Variable
N-CH₃ to N-H (-14.0156)
Phase 3: Definitive Structural Elucidation
While LC-MS/MS provides strong evidence, it often cannot distinguish between isomers. For novel or significant impurities, definitive structural elucidation using Nuclear Magnetic Resonance (NMR) spectroscopy is required.[1][12]
Causality: NMR is the gold standard for structure determination because it provides information about the precise chemical environment and connectivity of every atom in a molecule.[13] To perform NMR, the impurity must first be isolated in sufficient quantity and purity (typically >1 mg, >95% purity) using preparative HPLC.
Workflow: Isolation and NMR Analysis
Scale-Up: Develop a preparative HPLC method based on the analytical UPLC method, using a larger column and higher flow rate.
Fraction Collection: Collect the fractions corresponding to the peak of interest.
Purity Check: Analyze the collected fraction using the analytical UPLC method to confirm its purity.
Solvent Removal: Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator or lyophilizer).
NMR Sample Preparation:
Accurately weigh 1-5 mg of the isolated, dried impurity.
Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., Methanol-d₄ or Chloroform-d).
Transfer the solution to a 5 mm NMR tube.
NMR Data Acquisition: Acquire a suite of 1D and 2D NMR spectra (e.g., ¹H, ¹³C, COSY, HSQC, HMBC) on a high-field spectrometer (≥500 MHz).
Structure Elucidation: The changes in chemical shifts and correlation signals in the 2D spectra, when compared to the parent drug, will reveal the exact site of oxidation and the full stereochemistry of the new molecule.
Conclusion
The identification of Vinca alkaloid oxidation products is a rigorous process that demands a combination of strategic chemistry and advanced analytical science. By employing a systematic workflow that begins with controlled degradation, proceeds through high-resolution UPLC-HRMS/MS for rapid identification, and culminates in NMR for definitive elucidation of critical impurities, researchers can confidently characterize the stability profile of these vital therapeutic agents. This structured approach not only ensures the quality and safety of the final drug product but also provides invaluable insights into the chemical behavior of these complex natural products, underpinning robust formulation development and manufacturing control.
References
Cai, Z., & Sin, D. W. (2005). Rapid identification of vinca alkaloids by direct-injection electrospray ionisation tandem mass spectrometry and confirmation by high-performance liquid chromatography-mass spectrometry. Phytochemical Analysis, 16(5), 328-33. Available at: [Link]
Kümmerer, K., & Al-Ahmad, A. (2001). Biodegradation of the antineoplastics vindesine, vincristine, and vinblastine and their toxicity against bacteria in the aquatic environment. Cancer Detection and Prevention, 25(1), 102-7. Available at: [Link]
Wikipedia contributors. (n.d.). Vinca alkaloid. In Wikipedia. Retrieved from [Link]
Taylor & Francis. (n.d.). Vinca alkaloids – Knowledge and References. Retrieved from [Link]
Ansari, Z. K., et al. (2024). A Review on Various Analytical Techniques for the Estimation of Vinca Alkaloids. World Journal of Pharmaceutical Research, 13(19), 624-637. Available at: [Link]
Ramharack, P., & Soliman, M. E. (2019). Metabolites of Vinca Alkaloid Vinblastine: Tubulin Binding and Activation of Nausea-Associated Receptors. ACS Omega, 4(5), 9035-9046. Available at: [Link]
Szemán, J., et al. (2010). Separation of vinca alkaloid enantiomers by capillary electrophoresis applying cyclodextrin derivatives and characterization of cyclodextrin complexes by nuclear magnetic resonance spectroscopy. Journal of Chromatography A, 1217(50), 7939-47. Available at: [Link]
Sabry, S. M., et al. (2009). A Validated HPLC Method for the Simultaneous Determination of Vincamine and its Potential Degradant (Metabolite), Vincaminic Acid. Journal of Food and Drug Analysis, 17(6). Available at: [Link]
Kumar, A., et al. (2023). Vinca alkaloids as a potential cancer therapeutics: recent update and future challenges. Cancer Cell International, 23(1), 99. Available at: [Link]
Haby, A., et al. (2023). Rapid quantification and classification of five vinca alkaloids used in cancer therapy by flow injection analysis with UV detection and chemometrics. Analytical Methods, 15(44), 5664-5673. Available at: [Link]
van de Merbel, N. C. (2009). Bioanalysis of vinca-alkaloids and monoclonal antibodies. DSpace@University of Groningen. Available at: [Link]
Borbás, A. (2020). Results in Chemistry of Natural Organic Compounds. Synthesis of New Anticancer Vinca Alkaloids and Flavone Alkaloids. Molecules, 25(16), 3608. Available at: [Link]
Rowinsky, E. K., & Donehower, R. C. (2003). The Vinca Alkaloids. In Holland-Frei Cancer Medicine. 6th edition. BC Decker. Available at: [Link]
Waters Corporation. (n.d.). Applying UPLC to the Profiling of Impurities in Raw Drug Substances. Retrieved from [Link]
Muhammad, N., et al. (1988). Kinetics and mechanisms of vinpocetine degradation in aqueous solutions. Journal of Pharmaceutical Sciences, 77(2), 126-31. Available at: [Link]
Cha, S., & Yeo, W. H. (2021). Visualizing vinca alkaloids in the petal of Catharanthus roseus using functionalized titanium oxide nanowire substrate for surface-assisted laser desorption/ionization imaging mass spectrometry. The Plant Journal, 105(4), 1123-1133. Available at: [Link]
Jahn, M. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 40(5). Available at: [Link]
Nagy, K., et al. (2023). UPLC-ESI-QTOF-MS Assisted Targeted Metabolomics to Study the Enrichment of Vinca Alkaloids and Related Metabolites in Catharanthus roseus Plants Grown Under Controlled LED Environment. Journal of Pharmaceutical and Biomedical Analysis, 235, 115611. Available at: [Link]
Ferguson, P. J., et al. (1984). Differential Activity of Vincristine and Vinblastine against Cultured Cells. Cancer Research, 44(8), 3307-3312. Available at: [Link]
Kalesh, K. A., & Mallia, A. J. (2019). NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. Arhiv za farmaciju, 69(6), 389-403. Available at: [Link]
ResearchGate. (n.d.). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - Part I. Retrieved from [Link]
Sethi, V. S., & Thimmaiah, K. N. (1985). Structural studies on the degradation products of vincristine dihydrogen sulfate. Cancer Research, 45(11 Pt 1), 5386-9. Available at: [Link]
Swapan, K. (2024). Method to Extract Vinca Alkaloids Extract From Vinca Rosea. Column Chromatography. Available at: [Link]
Siddiqui, M. J. A., et al. (2011). Simultaneous determination of secondary metabolites from Vinca rosea plant extractives by reverse phase high performance liquid chromatography. Pharmacognosy Magazine, 7(26), 138-42. Available at: [Link]
ResearchGate. (n.d.). Results of vinpocetine exposed to different degradative pathways. Retrieved from [Link]
Moldvai, I., et al. (2001). SYNTHESIS OF VINCA ALKALOIDS AND RELATED COMPOUNDS. PART 97. EPIMERIZATION WITH THE AID OF IODINE. ARKIVOC, 2001(7), 115-123. Available at: [Link]
Ikram, R., et al. (2021). REVIEW ON PHARMACOKINETICS OF VINBLASTINE DRUG AND ITS DELIVERY SYSTEM. World Journal of Pharmaceutical and Life Sciences, 7(8), 28-36. Available at: [Link]
Kaur, A. (n.d.). Isolation of Vinca Alkaloids from C.Roseus and Mechanism of Alkaloids in Cancer. Ignited Minds Journals. Available at: [Link]
Spectroscopy Online. (2024). NMR Spectroscopy Revolutionizes Drug Discovery. Retrieved from [Link]
Waterman, K. C., & MacDonald, B. C. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. Pharmaceutics, 14(2), 321. Available at: [Link]
Kumar, N. (2022). The Impact of NMR Spectroscopy in Analytical Chemistry. Journal of Analytical & Bioanalytical Techniques, 13(S16). Available at: [Link]
Sandu, I., & Georgiev, V. (2025). Oxidative Degradation of Anthocyanins in Red Wine: Kinetic Characterization Under Accelerated Aging Conditions. Molecules, 30(14), 4892. Available at: [Link]
Chen, H., et al. (2024). Vinpocetine protects against osteoarthritis by inhibiting ferroptosis and extracellular matrix degradation via activation of the Nrf2/GPX4 pathway. Phytomedicine, 135, 156115. Available at: [Link]
CAS number and chemical identifiers for 22-Oxo-vincaleukoblastine 6'-Oxide
The following technical guide details the chemical identity, structural characterization, and synthesis of 22-Oxo-vincaleukoblastine 6'-Oxide , scientifically recognized as Vincristine N-Oxide . [1][2] Chemical Identity...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the chemical identity, structural characterization, and synthesis of 22-Oxo-vincaleukoblastine 6'-Oxide , scientifically recognized as Vincristine N-Oxide .
[1][2]
Chemical Identity & Core Specifications
22-Oxo-vincaleukoblastine 6'-Oxide is the specific N-oxide derivative of the antineoplastic agent Vincristine.[1][2] In strict IUPAC and chemical nomenclature, "22-oxo-vincaleukoblastine" is the synonym for Vincristine (where the methyl group of Vinblastine at position 22 is oxidized to a formyl group).[1][2] Consequently, the "6'-Oxide" suffix denotes the oxidation of the bridgehead nitrogen in the catharanthine moiety.[1][2]
This compound serves as a critical impurity standard for pharmaceutical quality control and a metabolite in pharmacokinetic studies of Vinca alkaloids.[1][2]
Parameter
Technical Specification
Common Name
Vincristine N-Oxide
Systematic Synonym
22-Oxo-vincaleukoblastine 6'-Oxide
CAS Number
947527-73-3
Molecular Formula
C₄₆H₅₆N₄O₁₁
Molecular Weight
840.96 g/mol
Appearance
Off-white to pale yellow solid
Solubility
Soluble in DMSO, Methanol; slightly soluble in water
Primary Application
HPLC Reference Standard (Impurity Profiling), Prodrug Research
Structural Logic
The molecule retains the dimeric indole-dihydroindole skeleton of Vincristine but possesses a coordinate covalent bond between the nitrogen at position 6' (in the catharanthine ring) and an oxygen atom.[1][2] This N-oxidation alters the basicity and polarity of the molecule, significantly impacting its retention time in reverse-phase chromatography compared to the parent drug.[1][2]
Synthesis & Formation Protocol
The formation of 22-Oxo-vincaleukoblastine 6'-Oxide is achieved through the selective oxidation of Vincristine.[1][2] This process mimics biological N-oxidation (mediated by CYP3A4) and is used synthetically to generate reference standards.[1][2]
Reaction Mechanism
The bridgehead nitrogen (N6') is the most electron-rich and accessible site for electrophilic attack by peroxy acids.[1][2] The reaction is stereoselective, typically yielding the N-oxide where the oxygen is cis to the adjacent ethyl group due to steric governance by the vindoline moiety.[1][2]
Experimental Protocol: Selective N-Oxidation
Note: This protocol is adapted for the generation of analytical standards.
Reagent Preparation: Dissolve Vincristine Sulfate (1 eq) in dichloromethane (DCM). If using the sulfate salt, a preliminary wash with 5% NaHCO₃ is required to generate the free base.[1][2]
Oxidation: Cool the solution to -10°C to prevent over-oxidation or degradation of the formyl group.
Monitoring: Stir at -10°C to 0°C. Monitor via TLC or HPLC. The reaction is typically rapid (< 15 minutes).[1][2]
Quenching: Wash the organic layer immediately with 10% aqueous Na₂CO₃ to remove excess mCPBA and the m-chlorobenzoic acid byproduct.[1][2]
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at < 35°C.
Purification: Purify via semi-preparative HPLC (C18 column, Acetonitrile/Ammonium Acetate buffer) to isolate the specific 6'-oxide isomer from potential N-oxide byproducts at the other nitrogen positions.[1][2]
Structural & Metabolic Relationships
Understanding the position of this compound within the Vinca alkaloid family is essential for drug development.[2] It represents a "double modification" of the parent scaffold Vinblastine:[2]
The following diagram illustrates the chemical derivation of 22-Oxo-vincaleukoblastine 6'-Oxide from its precursors.
Figure 1: Chemical genealogy of Vincristine N-Oxide, showing its derivation from Vinblastine and Vincristine via specific oxidation events.
Biological Context & Applications
Pharmacological Activity (Prodrug Potential)
N-oxides of Vinca alkaloids often exhibit reduced cytotoxicity compared to their parent compounds due to lower tubulin binding affinity.[1][2] However, they are investigated as bioreductive prodrugs .[1] In hypoxic tumor environments, the N-oxide can be reduced back to the active parent drug (Vincristine), potentially offering a mechanism for targeted delivery with reduced systemic toxicity.[1]
Analytical Quality Control
In the manufacturing of Vincristine Sulfate, the 6'-oxide is a critical impurity that must be monitored.[1][2]
Retention Behavior: On C18 columns, the N-oxide is more polar than Vincristine, typically eluting earlier than the parent peak.[1][2]
Detection: It is detectable via UV (297 nm) and Mass Spectrometry (M+H = 841.4).[1][2]
Metabolic Identification
22-Oxo-vincaleukoblastine 6'-Oxide acts as a reference standard to identify metabolites in patient plasma.[1][2] The hepatic enzyme CYP3A4 is the primary catalyst for the oxidative metabolism of Vincristine, and N-oxidation is a documented clearance pathway.[1][2]
References
Pharmaffiliates. (2024). Vincristine N-Oxide Reference Standard (CAS 947527-73-3).[1][2][3][4][5] Retrieved from [Link][1][2]
PubChem. (2024).[1][2] Vincristine (22-Oxovincaleukoblastine) Compound Summary.[1][2][6][7][8] National Library of Medicine.[1][2] Retrieved from [Link][1][2]
DrugCentral. (2024).[1][2] Vincristine: Synonyms and Chemical Structure.[1][2][7][9][10] Retrieved from [Link][1][2]
Google Patents. (2008).[1][2] Treatment of hyperproliferative diseases with vinca alkaloid N-oxide and analogs (US8048872B2).[1][2] Retrieved from
[1][2][3] Executive Summary 22-Oxo-vincaleukoblastine 6'-Oxide , commonly known as Vincristine N-oxide , is a critical oxidative metabolite and pharmaceutical impurity of the potent antineoplastic agent Vincristine.[1][2...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3]
Executive Summary
22-Oxo-vincaleukoblastine 6'-Oxide , commonly known as Vincristine N-oxide , is a critical oxidative metabolite and pharmaceutical impurity of the potent antineoplastic agent Vincristine.[1][2][3] While historically categorized merely as a degradation product or a detoxification intermediate formed by hepatic cytochrome P450 enzymes (specifically CYP3A4), recent pharmacological investigations have repositioned this compound as a potential bioreductive prodrug .[2][3]
Unlike its parent compound, which exhibits high systemic toxicity due to indiscriminate tubulin binding, Vincristine N-oxide displays significantly reduced cytotoxicity in normoxic tissues.[1][3] However, under hypoxic conditions characteristic of solid tumor microenvironments, it can be reduced back to the active pharmacophore, Vincristine.[3] This technical guide analyzes its structural biology, synthesis, pharmacological profile, and analytical characterization for drug development applications.[1][3]
Chemical Identity & Structural Architecture[1][2][3][4]
The compound is an N-oxide derivative of Vincristine (22-oxo-vincaleukoblastine).[1][2][3] The "6'-oxide" designation refers to the oxidation of the bridgehead nitrogen in the catharanthine moiety (often denoted as
N-oxidation at the catharanthine bridgehead nitrogen
Stereochemistry
The N-oxide oxygen is typically cis to the adjacent ethyl group (based on Vinblastine N-oxide crystallography).[1][2][4][5]
Structural Diagram
The following diagram illustrates the structural relationship and conversion between Vincristine and its N-oxide.
Figure 1: Interconversion between Vincristine and Vincristine N-oxide showing oxidative formation and reductive activation.[1][2][3]
Pharmacological Profile[1][5][7][8][9][10][11]
Mechanism of Action (MOA)
Vincristine N-oxide functions through a distinct mechanism dependent on the oxygenation status of the tissue.
Normoxic Conditions (Systemic Circulation):
Reduced Tubulin Affinity: The N-oxide modification introduces polarity and steric hindrance at the catharanthine nitrogen, significantly reducing the molecule's ability to bind to the vinca domain of tubulin.[3]
Lower Cytotoxicity: In standard cell culture assays (normoxia), Vincristine N-oxide exhibits
values significantly higher (less potent) than Vincristine, often by a factor of 10-100x.[1][2][3] This makes it a "weak" cytotoxin in healthy, oxygenated tissues.[3]
Hypoxic Conditions (Tumor Microenvironment):
Bioreductive Activation: In the hypoxic core of solid tumors, reductase enzymes can cleave the N-O bond, converting the N-oxide back into the parent Vincristine.[3]
Restored Potency: Once reduced, the molecule regains its high affinity for tubulin, inhibiting microtubule polymerization, arresting mitosis at metaphase, and inducing apoptosis.[3]
Toxicology & Safety
Systemic Toxicity: Due to its hydrophilicity and lower tubulin binding, the N-oxide is cleared more rapidly and shows less neurotoxicity (a dose-limiting side effect of Vincristine) in animal models.[1][2][3]
Cardiotoxicity: Proteome-wide systems toxicology studies have flagged Vincristine N-oxide as a potential contributor to off-target cardiotoxic effects, likely through interactions distinct from the tubulin pathway.[1][2][3]
Experimental Protocols
Chemical Synthesis (mCPBA Oxidation)
This protocol describes the controlled synthesis of Vincristine N-oxide from Vincristine sulfate for use as a reference standard or research compound.[2][3]
Preparation: Dissolve 100 mg of Vincristine base (converted from sulfate) in 10 mL of anhydrous DCM under an inert atmosphere (
). Cool the solution to -10°C.
Oxidation: Add 1.1 equivalents of mCPBA dissolved in 2 mL DCM dropwise over 5 minutes.
Reaction: Stir at -10°C for 10–15 minutes. Monitor reaction progress via TLC or HPLC (Vincristine N-oxide is more polar and will elute earlier on reverse-phase).[1][2][3]
Quenching: Wash the organic layer immediately with cold 5% aqueous
(3 x 10 mL) to remove excess mCPBA and the m-chlorobenzoic acid byproduct.[2][3]
Isolation: Dry the organic layer over anhydrous
, filter, and evaporate the solvent under reduced pressure at <35°C.
Purification: Purify via semi-preparative HPLC to remove any unreacted parent compound or N-oxide isomers.
In Vitro Cytotoxicity Assay (Normoxia vs. Hypoxia)
To validate the bioreductive prodrug hypothesis, cytotoxicity must be assessed under differential oxygen tensions.[2][3]
Workflow:
Cell Lines: A549 (Lung carcinoma) or HT-29 (Colorectal adenocarcinoma).[1][2][3]
Fragmentation: Loss of oxygen (-16 Da) to form the Vincristine ion (m/z 825.[1][2][3]4) is a common fragmentation pathway, along with characteristic fragment ions of the catharanthine moiety.[3]
Biological Pathway Visualization[1]
The following diagram details the metabolic fate and activation pathway of Vincristine N-oxide.
Figure 2: Metabolic pathway showing hepatic formation and hypoxic tumor activation of Vincristine N-oxide.[1][2][3]
References
Preparation of Vincristine N-oxide and Analogs : United States Patent US8048872B2.[1][2][3] "Treatment of hyperproliferative diseases with vinca alkaloid N-oxide and analogs." (2011).[1][2][3] Link
Pharmacokinetics of Vinca Alkaloids : Zhou, X.J., et al. "Pharmacokinetics and Preliminary Metabolic Fate of Navelbine in Humans."[3] Cancer Research, 51:2073-2076 (1991).[1][2][3][4][5] Link
Systems Toxicology of Vincristine Metabolites : RSC Advances. "A proteome-wide systems toxicological approach deciphers the interaction network of chemotherapeutic drugs."[1][3] (2018).[1][2][3][6] Link
Chemical Structure & Data : PubChem Compound Summary. "Vincristine N-oxide (CID 71752950)."[1][2][3][6] Link
Synthesis of Vinca N-oxides : Kuehne, M.E., et al.[1][3] "The Syntheses of 16a'-homo-Leurosidine and 16a'-homo-Vinblastine." Journal of Organic Chemistry, 66:5317-5328 (2001).[1][2][3][4][5] Link[1][2][3]
High-Performance Liquid Chromatography (HPLC) Method Development and Validation for the Detection of 22-Oxo-vincaleukoblastine 6'-Oxide
Introduction & Scientific Context Vincristine (systematically known as 22-oxo-vincaleukoblastine) is a potent vinca alkaloid utilized extensively in combination chemotherapy regimens for acute lymphocytic leukemia and ly...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Context
Vincristine (systematically known as 22-oxo-vincaleukoblastine) is a potent vinca alkaloid utilized extensively in combination chemotherapy regimens for acute lymphocytic leukemia and lymphomas. Due to its complex dimeric indole-indoline structure, the active pharmaceutical ingredient (API) is highly susceptible to oxidative degradation.
The primary oxidative degradant is 22-Oxo-vincaleukoblastine 6'-Oxide (commonly referred to as Vincristine N-Oxide, CAS: 947527-73-3) [1]. This impurity forms via the oxidation of the tertiary aliphatic amine at the 6'-position of the vindoline moiety [2]. Because structural modifications to vinca alkaloids can drastically alter their tubulin-binding affinity and neurotoxicity profiles, regulatory agencies mandate strict monitoring of this N-oxide impurity in both drug substances and formulated products.
Caption: Oxidative degradation pathway of Vincristine yielding 22-Oxo-vincaleukoblastine 6'-Oxide.
Mechanistic Insights: The "Why" Behind the Method
Developing a robust HPLC method for vinca alkaloids presents significant chromatographic challenges. As basic, bulky molecules with multiple ionizable nitrogen atoms, they are notorious for severe peak tailing on standard silica-based stationary phases due to secondary interactions with residual silanols.
Column Selection Causality
To mitigate silanol interactions, a high-purity, extensively end-capped C18 column (e.g., Waters XBridge C18 or Agilent Zorbax Eclipse Plus) is mandatory. The use of ethylene-bridged hybrid (BEH) particle technology or sterically protected silanes prevents the basic 6'-nitrogen of the N-oxide from binding to the silica matrix, ensuring symmetric peak shapes and reliable integration.
Mobile Phase & pH Optimization
The pKa of the basic nitrogens in vincristine ranges from 5.0 to 7.4. To achieve reproducible retention times and baseline resolution between the parent API and the N-oxide, the mobile phase pH must be strictly controlled.
Buffer Choice: An ammonium acetate buffer adjusted to pH 5.5 is optimal. At this pH, the ionization state of the molecules is stabilized, and the buffer provides sufficient ionic strength to mask any remaining active sites on the column [3].
Organic Modifiers: A gradient utilizing a mixture of Acetonitrile (ACN) and Methanol (MeOH) provides the necessary selectivity (α) to separate the N-oxide from other closely eluting impurities, such as 4-desacetyl vincristine.
Experimental Protocols: Step-by-Step Methodology
Reagent & Standard Preparation
Buffer Preparation (Mobile Phase A): Dissolve 3.85 g of Ammonium Acetate in 1000 mL of LC-MS grade water (50 mM). Adjust the pH to 5.5 ± 0.05 using glacial acetic acid. Filter through a 0.22 µm nylon membrane and degas.
Organic Modifier (Mobile Phase B): Prepare a 50:50 (v/v) mixture of LC-MS grade Acetonitrile and Methanol.
Diluent: Water : Acetonitrile (50:50, v/v).
Standard Solution: Accurately weigh 1.0 mg of 22-Oxo-vincaleukoblastine 6'-Oxide reference standard [4] and dissolve in 10 mL of diluent to achieve a 100 µg/mL stock. Dilute further to the target specification limit (e.g., 0.1% of the API concentration, typically 1.0 µg/mL).
Sample Solution: Prepare the Vincristine Sulfate API sample at a concentration of 1.0 mg/mL in the diluent.
Chromatographic Conditions
Configure the HPLC/UHPLC system with the following parameters:
Parameter
Setting
Column
Waters XBridge C18, 150 mm × 4.6 mm, 3.5 µm
Column Temperature
30°C ± 2°C
Flow Rate
1.0 mL/min
Injection Volume
10 µL
Detection Wavelength
UV at 297 nm (Specific for vinca indole-indoline chromophores)
Autosampler Temp
5°C (To prevent in-situ degradation)
Gradient Elution Program
A gradient is required to elute the more polar N-oxide before the highly retained parent compound, ensuring a clean baseline.
Time (min)
% Mobile Phase A (Buffer)
% Mobile Phase B (Organic)
Elution Profile
0.0
80
20
Isocratic hold to focus polar impurities
5.0
80
20
Start gradient
20.0
40
60
Linear ramp to elute API and lipophilic impurities
25.0
40
60
Isocratic wash
26.0
80
20
Return to initial conditions
35.0
80
20
Column re-equilibration
System Suitability & Method Validation (ICH Q2 Framework)
A self-validating protocol requires strict adherence to System Suitability Testing (SST) prior to any sample analysis. The method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose [5].
System Suitability Criteria
Parameter
Acceptance Criteria
Scientific Rationale
Resolution ()
> 2.0 (between VCR and N-Oxide)
Ensures baseline separation for accurate quantitation of the impurity.
Tailing Factor ()
≤ 1.5 for N-Oxide peak
Indicates successful suppression of secondary silanol interactions.
Theoretical Plates ()
> 5000 for N-Oxide peak
Confirms column efficiency and optimal mass transfer kinetics.
Injection Precision
%RSD ≤ 2.0% (n=6)
Validates autosampler precision and baseline stability.
Validation Lifecycle Workflow
Caption: ICH Q2(R2) Method Validation Lifecycle for Vincristine N-Oxide Quantitation.
References
Vincristine N-Oxide - Inxight Drugs - NCATS. National Center for Advancing Translational Sciences. Available at:[Link]
Treatment of hyperproliferative diseases with vinca alkaloid N-oxide and analogs. US Patent US8048872B2.
Validation of stability-indicating HPLC methods for pharmaceuticals: overview, methodologies, and case studies. LCGC North America. Available at:[Link]
ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). Available at:[Link]
Application
Extraction and isolation techniques for 22-Oxo-vincaleukoblastine 6'-Oxide
Application Note: Extraction and Isolation Techniques for 22-Oxo-vincaleukoblastine 6'-Oxide Prepared by: Senior Application Scientist, Drug Development & Analytical Profiling Target Audience: Researchers, Analytical Che...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Extraction and Isolation Techniques for 22-Oxo-vincaleukoblastine 6'-Oxide
Prepared by: Senior Application Scientist, Drug Development & Analytical Profiling
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Scientific Context and Rationale
22-Oxo-vincaleukoblastine 6'-Oxide, commonly known as Vincristine N-oxide , is a critical derivative of the antineoplastic vinca alkaloid, vincristine. In pharmaceutical development, this compound serves a dual purpose: it is a rigorously monitored degradation impurity in active pharmaceutical ingredient (API) profiling, and it is actively investigated as a hypoxia-activated prodrug capable of localized cytotoxic release in solid tumors [1].
Because 22-Oxo-vincaleukoblastine 6'-Oxide occurs only in trace amounts as a natural degradation product in Catharanthus roseus extracts, direct botanical extraction is highly inefficient. Instead, the field-standard approach relies on a semi-synthetic workflow: the extraction of the parent alkaloid (vincristine) followed by targeted, regioselective N-oxidation and subsequent preparative isolation [2]. This guide details the causal mechanics and self-validating protocols required to isolate this compound at >98% purity.
Physicochemical Target Profile
Understanding the physicochemical properties of the target compound is essential for designing the liquid-liquid extraction (LLE) and chromatographic parameters. The introduction of the N-oxide moiety at the 6'-position (N'b of the catharanthine monomer) significantly increases the hydrophilicity of the molecule compared to its parent [3].
Parameter
Quantitative / Categorical Value
Target Compound
22-Oxo-vincaleukoblastine 6'-Oxide
Common Synonym
Vincristine N-oxide
CAS Registry Number
947527-73-3
Molecular Formula
C₄₆H₅₆N₄O₁₁
Molecular Weight
840.96 g/mol
Structural Delta (vs. Parent)
Addition of an oxygen atom at the N'b tertiary amine
Solubility Profile
Soluble in Dichloromethane (DCM), Methanol, Acetonitrile
Mechanistic Workflow
The isolation of 22-Oxo-vincaleukoblastine 6'-Oxide is a three-phase system: Parent Extraction, Regioselective Oxidation, and Preparative Resolution.
Caption: Workflow for the extraction, synthesis, and isolation of 22-Oxo-vincaleukoblastine 6'-Oxide.
Step-by-Step Experimental Protocols
Protocol A: Isolation of Parent 22-Oxo-vincaleukoblastine (Vincristine)
Causality: Vinca alkaloids are basic compounds. By manipulating the pH, we can force the alkaloids into an ionized, water-soluble state to strip away lipophilic plant matrix, and then deprotonate them to partition the purified free-base into an organic solvent.
Acidic Maceration: Macerate 1.0 kg of dried Catharanthus roseus leaves in 5 L of 2% aqueous tartaric acid for 24 hours. Why tartaric acid? It forms highly soluble tartrate salts with dimeric indole alkaloids while leaving plant waxes behind.
Filtration and Defatting: Filter the extract and wash the aqueous filtrate with hexane (3 x 1 L) in a separatory funnel. Discard the hexane layer.
Alkalinization: Adjust the pH of the aqueous phase to 9.0 using 10% ammonium hydroxide (NH₄OH). Self-Validation: The solution will turn turbid as the alkaloids precipitate as free bases.
Organic Extraction: Extract the aqueous phase with Dichloromethane (DCM) (3 x 1 L). Combine the organic layers, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure to yield crude vinca alkaloids.
Pre-Purification: Isolate pure vincristine via flash chromatography (Silica gel, eluting with DCM:Methanol 95:5).
Protocol B: Regioselective Synthesis of the 6'-Oxide
Causality:meta-Chloroperoxybenzoic acid (m-CPBA) is an electrophilic oxidant. The N'b nitrogen of the catharanthine moiety is the most nucleophilic site on the vincristine molecule. Strict temperature control is mandatory to prevent the oxidation of secondary alcohols or cleavage of the delicate C18'-C15' inter-monomer bond [4].
Solubilization: Dissolve 100 mg of pure vincristine free-base in 5.0 mL of anhydrous DCM in a round-bottom flask.
Thermal Control: Submerge the flask in an ice-salt bath and allow the internal temperature to equilibrate to exactly -10 °C.
Oxidation: Dropwise, add 1.1 molar equivalents of m-CPBA (dissolved in 2 mL DCM). Stir vigorously.
In-Process Control (IPC): After exactly 10 minutes, sample 10 µL of the reaction mixture for Thin Layer Chromatography (TLC) (Mobile phase: DCM:MeOH 90:10). Self-Validation: The reaction is complete when the parent vincristine spot disappears and a new, more polar spot (lower Rf value) emerges.
Quenching: Immediately quench the reaction by adding 10 mL of cold 5% aqueous Na₂CO₃ [4]. Why Na₂CO₃? It halts the oxidation and converts the m-chlorobenzoic acid byproduct into a highly water-soluble sodium salt, forcing it into the aqueous layer.
Phase Separation: Transfer to a separatory funnel. Extract the organic (DCM) layer, wash once with distilled water, dry over Na₂SO₄, and evaporate under reduced pressure at 35 °C to yield the crude 22-Oxo-vincaleukoblastine 6'-Oxide.
Protocol C: Preparative HPLC Isolation
Causality: Because the N-oxide is an amine derivative, it is prone to severe peak tailing on standard silica-based columns due to secondary interactions with residual silanols. Using a volatile buffer (ammonium acetate) at an acidic pH ensures the nitrogens are uniformly protonated, yielding sharp peaks while allowing for easy post-isolation lyophilization [5].
Sample Preparation: Reconstitute the crude N-oxide in 2 mL of Acetonitrile:Water (50:50). Filter through a 0.22 µm PTFE syringe filter.
Column Selection: Preparative C18 Reverse-Phase Column (e.g., 250 mm × 21.2 mm, 5 µm particle size).
Mobile Phase:
Solvent A: 50 mM Ammonium Acetate buffer (adjusted to pH 4.5 with glacial acetic acid).
Solvent B: HPLC-Grade Acetonitrile.
Gradient Elution Profile:
Time (min)
% Solvent A (Buffer)
% Solvent B (MeCN)
Flow Rate (mL/min)
0.0
70
30
15.0
5.0
70
30
15.0
20.0
40
60
15.0
25.0
10
90
15.0
Detection & Fraction Collection: Monitor UV absorbance at 230 nm and 276 nm. The 22-Oxo-vincaleukoblastine 6'-Oxide will elute earlier than any residual parent vincristine due to its increased polarity.
Recovery: Pool the fractions corresponding to the N-oxide peak. Remove the acetonitrile via rotary evaporation at 30 °C, and lyophilize the remaining aqueous buffer to yield the pure 22-Oxo-vincaleukoblastine 6'-Oxide as a pale amorphous powder. Self-Validation: Final purity must be confirmed >98% via LC-MS/MS (target m/z [M+H]⁺ = 841.96).
References
Treatment of hyperproliferative diseases with vinca alkaloid N-oxide and analogs. (US Patent 8,048,872). Google Patents.
Vincristine N-Oxide CAS 947527-73-3.Pharmaffiliates.
Method of preparing vincristine N-oxides. (US Patent Application 2008). Google APIs.
Development of an Analytical Methodology for Simultaneous Determination of Vincristine and Doxorubicin in Pharmaceutical Preparations for Oncology by HPLC—UV.ResearchGate.
Method
Application Note: Preparation and Characterization of 22-Oxo-vincaleukoblastine 6'-Oxide Reference Standards
Abstract This application note details the synthesis, purification, and characterization of 22-Oxo-vincaleukoblastine 6'-Oxide (commonly known as Vincristine N-oxide ; CAS: 947527-73-3).[1][2][3] As a primary oxidative d...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details the synthesis, purification, and characterization of 22-Oxo-vincaleukoblastine 6'-Oxide (commonly known as Vincristine N-oxide ; CAS: 947527-73-3).[1][2][3] As a primary oxidative degradant and metabolite of the chemotherapeutic agent Vincristine, this compound is a critical reference standard for Quality Control (QC) release testing and stability profiling as mandated by USP/EP monographs.[2][3] The protocol utilizes a regioselective oxidation of Vincristine using m-chloroperbenzoic acid (m-CPBA) under controlled cryogenic conditions to minimize over-oxidation.[1][2][3]
Structural Insight: Vincristine differs from Vinblastine by the substitution of a formyl group (-CHO) for a methyl group at the N1 position of the vindoline subunit (often denoted as C-22 in specific numbering schemes).[1][2][3] The "6'-Oxide" designation refers to the oxidation of the bridgehead nitrogen in the catharanthine moiety.[1]
Synthetic Strategy
The synthesis relies on the electrophilic attack of the bridgehead nitrogen by a peracid. The bridgehead nitrogen (N-4' or N-6' depending on numbering) is the most nucleophilic site on the molecule, allowing for selective oxidation over the indole nitrogen or the formyl group.[1][2][3]
Critical Quality Attributes (CQAs):
Regioselectivity: Avoiding oxidation of the vindoline nitrogen or epoxidation of the double bonds.
Stability: N-oxides are susceptible to Polonovski rearrangement or Cope elimination at elevated temperatures.[1][3] The reaction and workup must remain below 20°C.
Reaction Pathway Diagram
Figure 1: Reaction pathway for the selective N-oxidation of Vincristine.
Experimental Protocol
Materials & Reagents
Reagent
Grade
Role
Vincristine Sulfate
USP Reference / API Grade
Starting Material
m-Chloroperbenzoic acid (m-CPBA)
≤ 77% max (remainder water/acid)
Oxidizing Agent
Dichloromethane (DCM)
HPLC Grade, Anhydrous
Solvent
Sodium Bicarbonate (NaHCO₃)
ACS Reagent
Base / Quench
Sodium Sulfate (Na₂SO₄)
Anhydrous
Drying Agent
Step-by-Step Synthesis
Phase A: Preparation of Vincristine Free Base
Note: Vincristine is typically supplied as a sulfate salt.[5] The free base is required for efficient N-oxidation.[1][2][3]
Dissolution: Dissolve 100 mg (0.108 mmol) of Vincristine Sulfate in 10 mL of distilled water.
Basification: Carefully add saturated aqueous NaHCO₃ solution dropwise until the pH reaches 8.5–9.0.
Extraction: Extract the aqueous layer three times with DCM (3 x 10 mL).
Drying: Combine organic layers, dry over anhydrous Na₂SO₄, and filter.
Concentration: Evaporate the solvent in vacuo at < 25°C (Critical: Heat sensitivity) to obtain the white amorphous solid of Vincristine free base.
Setup: Dissolve the Vincristine free base (approx. 90 mg) in 5 mL of anhydrous DCM. Cool the solution to -10°C using an ice/salt bath.
Oxidant Addition: Prepare a solution of m-CPBA (1.05 equivalents, approx. 20 mg based on active oxygen content) in 2 mL DCM. Add this dropwise to the Vincristine solution over 10 minutes.
Monitoring: Stir at -10°C for 30–60 minutes. Monitor by TLC (Silica; DCM:MeOH 90:10) or HPLC.[2][3][6] The N-oxide is more polar and will have a lower R_f (TLC) or shorter retention time (RP-HPLC) than the parent.[1][2][3]
Quenching: Once starting material is < 5%, add 5 mL of 10% aqueous Na₂SO₃ (sodium sulfite) to quench excess peroxide.[3] Stir vigorously for 5 minutes.
Workup:
Wash the organic layer with saturated NaHCO₃ (2 x 5 mL) to remove m-chlorobenzoic acid byproduct.[1][2][3]
Target (N-Oxide) (M+H)⁺: m/z 841.4 (+16 Da shift).[1][2][3]
Validation Criteria: Presence of the +16 Da peak and absence of +32 Da (di-N-oxide) or +14 Da (epoxide variants).[1][2][3]
Structural Logic & Workflow
Figure 2: End-to-end workflow for the preparation of the reference standard.[1][2][3]
Storage and Stability
Storage: Store lyophilized powder at -20°C or lower, protected from light.
Stability: The N-oxide bond is thermally labile.[1] Avoid heating above 40°C during handling. Re-test purity every 6 months.
Handling: Vinca alkaloids are potent cytotoxic agents.[1] Use a biosafety cabinet and double-gloving protocols.
References
United States Pharmacopeia (USP) . Vincristine Sulfate Monograph. USP-NF Online.[1][3] (Standard for impurity profiling and HPLC methods).
LGC Standards . Vincristine N-Oxide Reference Standard (CAS 947527-73-3).[1][2][3][8] Link
Kalaus, G., et al. (2012).[3] "Modifications on the Basic Skeletons of Vinblastine and Vincristine." Molecules, 17(10), 11931-11946.[1][2][3] Link (Describes oxidation chemistry of vinca alkaloids).[2][3]
Keglevich, P., et al. (2018).[2][3] "Attempted Synthesis of Vinca Alkaloids Condensed with Three-Membered Rings." Molecules, 23(10), 2592.[2][3] Link (Discusses m-CPBA oxidation conditions and N-oxide byproducts).[1][2][3]
Miller, J. C., et al. (1981).[2][3] "Method of preparing vincristine." U.S. Patent 4,303,584. Link (Describes oxidation of vinblastine/vincristine and N-oxide handling).[1][2][3]
Storage and handling requirements for 22-Oxo-vincaleukoblastine 6'-Oxide
Application Note: Lifecycle Management of 22-Oxo-vincaleukoblastine 6'-Oxide Executive Summary 22-Oxo-vincaleukoblastine 6'-Oxide (commonly referred to as Vincristine N-oxide ) is a critical reference standard used in th...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Lifecycle Management of 22-Oxo-vincaleukoblastine 6'-Oxide
Executive Summary
22-Oxo-vincaleukoblastine 6'-Oxide (commonly referred to as Vincristine N-oxide ) is a critical reference standard used in the impurity profiling of Vincristine Sulfate.[1][2][3][4][5] As an oxidation product of the potent antineoplastic agent Vincristine, it shares the parent compound's cytotoxicity while exhibiting significantly higher physicochemical instability.[5]
This guide defines the rigorous protocols required to maintain the integrity of this molecule. Unlike the parent sulfate salt, the N-oxide moiety introduces susceptibility to photolytic degradation and thermal deoxygenation (Cope elimination).[1][2][3][4][5] Failure to adhere to these protocols will result in the silent degradation of the standard, leading to false negatives in purity assays and regulatory non-compliance.[5]
Chemical Identity & Physicochemical Properties
Understanding the molecule's structure is the first step in effective handling.[5] The "22-oxo" designation identifies the formyl group characteristic of Vincristine (distinguishing it from Vinblastine), while the "6'-oxide" indicates the oxidation of the aliphatic nitrogen in the catharanthine moiety.[1][2][3][4][5]
Property
Specification
Common Name
Vincristine N-oxide (Vincristine Impurity A)
Chemical Name
22-Oxo-vincaleukoblastine 6'-Oxide
CAS Registry
947527-73-3
Molecular Formula
C₄₆H₅₆N₄O₁₁
Molecular Weight
840.96 g/mol
Appearance
White to slightly yellowish amorphous powder
Solubility
Soluble in Methanol, DMSO; Sparingly soluble in water
pKa
~5.0 - 7.4 (Complex due to multiple basic centers)
Storage Protocols (Static Phase)
The stability of the N-oxide bond is the limiting factor. The bond is polarized (
), making it sensitive to homolytic cleavage by UV light and thermal elimination.[1][2][3][4][5]
Temperature & Atmosphere
Primary Requirement: Store at -20°C or below .[1][5] For storage exceeding 6 months, -80°C is mandatory.[1][4][5]
Atmosphere: The vial headspace must be purged with Argon or Nitrogen . Oxygen in the headspace can accelerate further oxidative degradation into complex ring-opened species.[5]
Hygroscopicity: The molecule is hygroscopic. Moisture promotes hydrolysis of the acetate ester at C-4 and the methoxycarbonyl group. Store in a desiccator within the freezer.
Light Protection (Critical)
Vinca alkaloids are photo-labile.[1][2][3][4][5] The N-oxide is exceptionally so.[5]
Container: Amber borosilicate glass (Type I) is the minimum standard.[3][4][5]
Secondary Containment: Wrap primary vials in aluminum foil.
Environment: All handling should occur under yellow light (sodium vapor or filtered LED) to filter out UV/Blue wavelengths (<500 nm).[2][3][4][5]
Handling & Safety (Active Phase)
WARNING: This compound is a High Potency Active Pharmaceutical Ingredient (HPAPI) derivative.[3][4][5] It acts as a mitotic inhibitor.[5]
Containment: Handle only within a certified Class II Biological Safety Cabinet (BSC) or a Compounding Aseptic Containment Isolator (CACI).[2][3][4][5]
PPE: Double nitrile gloves (tested for chemotherapy resistance), Tyvek lab coat with cuffed sleeves, and safety goggles.[3][4][5]
Deactivation: In case of spill, deactivate with 10% Sodium Hypochlorite (Bleach) for 30 minutes, followed by a water rinse.[3][4][5] The oxidation destroys the vinca skeleton.[5]
Experimental Protocol: Reconstitution & Usage
Do not reconstitute the entire vial unless necessary.[5] Aliquoting protects the bulk stock.[5]
Step-by-Step Reconstitution
Equilibration: Allow the vial to warm to room temperature (20-25°C) inside the desiccator before opening. Opening a cold vial introduces condensation, leading to immediate hydrolysis.[5]
Solvent Selection:
Preferred:Methanol (LC-MS Grade) or DMSO .[2][3][4][5]
Avoid: Water or acidic buffers for stock solutions.[5] Acidic conditions can protonate the N-oxide, potentially altering its chromatographic retention or stability.[1][3][4][5][6]
Dissolution:
Add solvent down the side of the vial.
Swirl gently.
Strict Prohibition: DO NOT SONICATE for >30 seconds. Sonication generates local heat spots that can cleave the N-oxide bond.[5]
Usage Window:
Solution at Room Temp: Use within 4 hours .
Solution at 4°C: Stable for 24-48 hours (protected from light).[1][2][3][4][5]
Analytical Verification (HPLC)
Before using this material as a quantitative standard, verify its purity. N-oxides can revert to the parent amine (Vincristine) inside the injector port if the temperature is too high.[2][3][4][5]
Recommended HPLC Conditions:
Column: C18 (Octylsilane), 250 x 4.6 mm, 5 µm (e.g., Zorbax SB-C18).[1][2][3][4][5]
Mobile Phase A: 15 mM Ammonium Acetate (pH 6.5).[3][4][5]
Temperature: Maintain column at 25°C . Avoid temperatures >40°C to prevent on-column degradation.
Visualizations
Figure 1: Lifecycle Management Workflow
This decision tree illustrates the critical control points (CCPs) in the handling of the reference standard.
Caption: Workflow for the receipt, storage, and reconstitution of Vincristine N-oxide, highlighting temperature and light control points.
Figure 2: Degradation Pathways & Prevention
Understanding the mechanism of failure ensures adherence to the protocol.
Caption: Primary degradation pathways for Vincristine N-oxide. Red arrows indicate degradation routes; Green dotted lines indicate mitigation strategies.
References
United States Pharmacopeia (USP). Vincristine Sulfate Monograph: Impurity Testing.[5] USP-NF.[1][5] (Standard sourcing for Impurity A identification).
European Pharmacopoeia (Ph.[5] Eur.). Vincristine Sulfate: Impurities.[5][7][8] (Identifies N-oxide impurities in Vinca alkaloids).
Beijnen, J. H., et al. (1989).[3][4][5] "Stability of vinca alkaloid anticancer drugs in three commonly used infusion fluids." Journal of Parenteral Science and Technology. (Establishes baseline stability of parent vincas).
National Center for Advancing Translational Sciences (NCATS). Vincristine N-Oxide Structure and Properties.[5] Inxight Drugs.[5][9][10][11]
BenchChem. Stability of N-oxides in Aqueous Solutions. (General chemistry of N-oxide thermal instability).
Scientific Context & Mechanistic Insights 22-Oxo-vincaleukoblastine, universally recognized as Vincristine[1], is a highly potent bisindole alkaloid utilized in oncology to disrupt microtubule dynamics and arrest mitosis...
Author: BenchChem Technical Support Team. Date: March 2026
Scientific Context & Mechanistic Insights
22-Oxo-vincaleukoblastine, universally recognized as Vincristine[1], is a highly potent bisindole alkaloid utilized in oncology to disrupt microtubule dynamics and arrest mitosis[2]. Due to the electron-rich nature of its tertiary amines, the molecule is highly susceptible to oxidative stress during extraction, formulation, and storage. The N'b nitrogen on the catharanthine moiety readily oxidizes to form 22-Oxo-vincaleukoblastine 6'-Oxide (Vincristine N-Oxide; CAS 947527-73-3)[3]. The introduction of this oxygen atom significantly enhances the hydrophilicity of the molecule[4], altering its pharmacokinetic profile and necessitating rigorous analytical quality control.
High-Performance Thin Layer Chromatography (HPTLC) is selected for this analysis due to its self-validating nature—allowing the simultaneous processing of reference standards and unknown samples under identical environmental conditions.
Stationary Phase Causality : Silica gel 60 F254 provides an acidic, highly polar surface driven by exposed silanol groups.
Mobile Phase Causality : Because vinca alkaloids contain basic nitrogens, using a neutral mobile phase results in strong ion-exchange interactions with the silica's silanol groups, causing severe peak tailing. The mandatory inclusion of a basic modifier (e.g., diethylamine or methylamine) competitively masks these silanol groups, ensuring the alkaloids migrate as sharp, quantifiable bands[5].
Detection Causality : Ceric Ammonium Sulfate is utilized as a post-chromatographic derivatization agent because it specifically oxidizes the indole and indoline rings of the vinca skeleton, producing highly conjugated, brilliant violet/purple chromophores that confirm chemical identity[6].
Experimental Protocol
Step 1: Sample and Standard Preparation
Standard Preparation : Dissolve 10 mg of [7] and 1 mg of 22-Oxo-vincaleukoblastine 6'-Oxide standard in 10 mL of a Methanol:Methylene Chloride (1:3 v/v) mixture.
Sample Extraction : For formulated injections, transfer a volume equivalent to 2 mg of the active pharmaceutical ingredient into a centrifuge tube. Add 1 drop of 25% ammonium hydroxide to liberate the free base[7]. Extract with 0.2 mL of methylene chloride. Vortex vigorously for 1 minute, centrifuge, and carefully collect the lower organic layer.
Step 2: Plate Activation and Application
Utilize aluminum-backed HPTLC Silica Gel 60 F254 plates (20 x 10 cm).
Pre-wash the plates with methanol and activate them in an oven at 105°C for 30 minutes. Causality: This thermal activation removes adsorbed atmospheric moisture, normalizing the activity of the silica gel and ensuring reproducible retention factors (Rf).
Apply 10 µL of the standard and sample solutions as 6 mm bands using a semi-automated TLC applicator to prevent band diffusion.
Step 3: Chamber Saturation and Chromatographic Development
Mobile Phase : Prepare a solvent system of Toluene : Methanol : Diethylamine in a 73:25:2 (v/v/v) ratio[5]. Alternatively, the validated USP mobile phase consists of Ether : Methanol : Methylamine solution (40% in water) at a 19:2:1 ratio[7].
Saturation : Line a twin-trough chamber with saturation paper and add the mobile phase. Allow 20 minutes for vapor equilibration. Causality: Chamber saturation prevents the evaporation of the volatile mobile phase from the plate surface during the run, eliminating the "edge effect" and maintaining a constant solvent velocity.
Development : Develop the plate ascendingly until the solvent front reaches 80 mm from the application line. Remove and dry under a stream of cool air.
Step 4: Detection and Densitometric Scanning
Non-Destructive UV Scanning : Scan the plate densitometrically at 254 nm using a TLC scanner in reflectance-absorbance mode[5].
Chemical Derivatization : Spray the plate evenly with Ceric Ammonium Sulfate reagent (dissolve 2.0 g in 100 mL water, slowly add 100 mL phosphoric acid)[7]. Heat the plate at 110°C for 10 minutes until the signature violet spots manifest[6].
Data Presentation
Table 1: Mobile Phase Optimization and Retention Factors (Rf)
Mobile Phase Composition (v/v/v)
Modifier Used
Rf: 22-Oxo-vincaleukoblastine
Rf: 6'-Oxide Impurity
Resolution Quality
Toluene:Methanol:Diethylamine (73:25:2)
Diethylamine
0.38 ± 0.02
0.23 ± 0.02
Excellent, sharp bands
Ether:Methanol:Methylamine (19:2:1)
Methylamine
0.45 ± 0.03
0.28 ± 0.03
Good, USP Standard
Chloroform:Methanol (8:2)
None
Tailing observed
Tailing observed
Poor, strong silanol interaction
Table 2: Method Validation Parameters (Densitometry at 254 nm)
Parameter
22-Oxo-vincaleukoblastine
6'-Oxide Impurity
Linearity Range
500 - 3000 ng/spot
100 - 1500 ng/spot
Limit of Detection (LOD)
3.06 ng/spot
4.12 ng/spot
Limit of Quantification (LOQ)
9.29 ng/spot
12.45 ng/spot
Correlation Coefficient (r²)
0.998 ± 0.003
0.996 ± 0.002
Visualizations
HPTLC Workflow for the analysis of Vincristine and its N-oxide impurity.
Oxidative degradation pathway of 22-Oxo-vincaleukoblastine to its 6'-Oxide derivative.
References
Drug Central. "vincristine - Molecule, Description." Source: [Link]
ResearchGate. "Analysis of Vincristine in Leaf and Callus Extract by Validated HPTLC Technique." Source:[Link]
United States Pharmacopeia (USP). "Vincristine Sulfate Injection - Definition, Identification, Assay." Source:[Link]
PubMed Central (PMC). "Isolation, Purification and Characterization of Vinblastine and Vincristine." Source:[Link]
Application Notes and Protocols for In Vitro Cytotoxicity Assays Using 22-Oxo-vincaleukoblastine 6'-Oxide
Abstract This document provides a comprehensive guide for assessing the in vitro cytotoxic potential of 22-Oxo-vincaleukoblastine 6'-Oxide, a derivative of the vinca alkaloid class of chemotherapeutic agents. We delve in...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for assessing the in vitro cytotoxic potential of 22-Oxo-vincaleukoblastine 6'-Oxide, a derivative of the vinca alkaloid class of chemotherapeutic agents. We delve into the molecular mechanism of action common to vinca alkaloids, detailing their interaction with microtubule dynamics. Two robust, validated protocols are presented: the MTT assay for measuring metabolic viability and the Lactate Dehydrogenase (LDH) assay for quantifying cell membrane integrity. This guide is designed for researchers, scientists, and drug development professionals, offering step-by-step methodologies, data analysis guidance, and critical insights into experimental design to ensure reliable and reproducible results.
Introduction: The Vinca Alkaloids and Cytotoxicity Screening
The vinca alkaloids, originally derived from the Madagascar periwinkle plant (Catharanthus roseus), are a cornerstone of combination chemotherapy regimens.[1] This class of compounds, which includes well-known drugs like vincristine and vinblastine, exerts its potent anti-cancer effects by disrupting microtubule function.[1][2][3][4] 22-Oxo-vincaleukoblastine 6'-Oxide, also known as Vincristine N-Oxide, is a related compound whose cytotoxic properties warrant thorough investigation.
In vitro cytotoxicity assays are fundamental tools in pharmacology and drug discovery. They provide a rapid and cost-effective means to determine the concentration at which a compound induces cell death, a critical parameter for evaluating its therapeutic potential. This application note presents two distinct and complementary assays to build a comprehensive cytotoxicity profile for 22-Oxo-vincaleukoblastine 6'-Oxide.
Mechanism of Action: Disruption of Microtubule Dynamics
The principal mechanism of cytotoxicity for vinca alkaloids is their interaction with tubulin, the protein subunit of microtubules.[1][2] This interaction leads to the disruption of microtubule dynamics, which are essential for various cellular processes, most critically, the formation of the mitotic spindle during cell division.[2][5][6]
The process unfolds as follows:
Binding to Tubulin: Vinca alkaloids bind to high-affinity sites on β-tubulin, near the GTP-binding site.[2]
Inhibition of Polymerization: This binding event inhibits the polymerization of tubulin dimers into microtubules, effectively "capping" the growing ends.[2][3]
Disruption of Mitotic Spindle: The failure to form functional microtubules prevents the assembly of the mitotic spindle apparatus.[1][5]
Metaphase Arrest: Consequently, cells are arrested in the metaphase of the cell cycle, as they cannot properly segregate their chromosomes.[2][5]
Induction of Apoptosis: This prolonged metaphase arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.[6]
This targeted disruption of a fundamental process in cell division is what makes vinca alkaloids effective anti-proliferative agents.
Caption: Mechanism of action for 22-Oxo-vincaleukoblastine 6'-Oxide.
Principles of Selected Cytotoxicity Assays
To generate a robust cytotoxicity profile, it is advantageous to use assays that measure different cellular endpoints. Here we detail two such assays:
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a measure of cell viability based on metabolic activity.[7] In live cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8] The amount of formazan produced, which is dissolved and quantified spectrophotometrically, is directly proportional to the number of viable, metabolically active cells.[9]
Lactate Dehydrogenase (LDH) Assay: This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture supernatant.[10][11] LDH is a stable cytosolic enzyme that is released only upon the loss of cell membrane integrity, a hallmark of necrosis or late-stage apoptosis.[12] The measured LDH activity is therefore directly proportional to the number of dead or damaged cells.
By using both assays, researchers can distinguish between cytostatic effects (inhibition of proliferation, detected by MTT) and cytotoxic effects (outright cell killing, detected by LDH).
Materials and Reagents
General Materials:
Selected cancer cell line (e.g., HeLa, A549, HCT116[5])
Complete cell culture medium (e.g., DMEM or RPMI-1640)
MTT Solubilization Solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[8]
LDH Assay Reagents:
Commercially available LDH Cytotoxicity Assay Kit (recommended for consistency)
Kit components typically include: Assay Buffer, Substrate Mix, Stop Solution.
Lysis Buffer (for maximum LDH release control)
Preparation of Reagents and Compound
Safety First: Vinca alkaloids are potent cytotoxic agents and must be handled with extreme care using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, within a certified chemical fume hood or biological safety cabinet.[13][14][15]
Stock Solution of 22-Oxo-vincaleukoblastine 6'-Oxide:
Vinca alkaloids are often soluble in organic solvents like DMSO.[16]
Prepare a high-concentration stock solution (e.g., 10 mM) in sterile DMSO.
Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.
Store aliquots at -20°C or -80°C, protected from light. Vinca alkaloids are generally stable for extended periods when stored frozen.[16]
Working Solutions:
On the day of the experiment, thaw an aliquot of the stock solution.
Prepare serial dilutions of the compound in complete cell culture medium to achieve the desired final concentrations for the dose-response curve.
Crucial: The final concentration of DMSO in the wells should be kept constant across all treatments (including the vehicle control) and should not exceed a non-toxic level, typically ≤0.5%.
MTT Reagent (5 mg/mL):
Dissolve MTT powder in sterile PBS to a final concentration of 5 mg/mL.
Vortex until fully dissolved.
Sterilize the solution by passing it through a 0.22 µm syringe filter.
Store in a light-protected container at 4°C for up to one month or at -20°C for longer periods.[9]
Experimental Protocols
The following workflow outlines the general procedure for both assays. Specific steps for each assay are detailed in Protocols 1 and 2.
Caption: General experimental workflow for in vitro cytotoxicity assays.
Protocol 1: MTT Assay for Cell Viability
Cell Seeding:
Harvest and count cells. Ensure cell viability is >95% using Trypan Blue exclusion.
Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.
Include wells for background control (medium only).
Incubate overnight (18-24 hours) to allow cells to attach and resume growth.[8]
Compound Treatment:
Remove the medium and add 100 µL of fresh medium containing the desired concentrations of 22-Oxo-vincaleukoblastine 6'-Oxide.
Include a vehicle control (medium with the same final concentration of DMSO as the treated wells) and an untreated control (medium only).
Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Incubation:
After the treatment period, add 10 µL of the 5 mg/mL MTT reagent to each well (final concentration 0.5 mg/mL).[7]
Incubate for 2-4 hours at 37°C. During this time, visible purple formazan crystals will form in viable cells.
Formazan Solubilization:
Carefully aspirate the medium containing MTT from the wells without disturbing the formazan crystals.
Add 100-200 µL of MTT Solubilization Solution (e.g., DMSO) to each well to dissolve the crystals.[8]
Place the plate on an orbital shaker for 10-15 minutes in the dark to ensure complete solubilization.
Data Acquisition:
Measure the absorbance of each well using a microplate reader at a wavelength between 540 and 590 nm.[8] Use a reference wavelength of >650 nm if available.
Maximum LDH Release: Untreated cells that will be lysed with Lysis Buffer before data collection (represents 100% cytotoxicity).
Sample Collection:
After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells.
Carefully transfer 50 µL of the supernatant from each well to a new, clean 96-well plate. Be careful not to disturb the cell monolayer.
LDH Reaction:
To the wells designated for Maximum LDH Release, add 10 µL of the kit's Lysis Buffer. Incubate for 15 minutes at 37°C before centrifuging and collecting the supernatant as in the previous step.
Prepare the LDH Reaction Mixture according to the kit manufacturer's instructions.
Add 50 µL of the Reaction Mixture to each 50 µL supernatant sample in the new plate.
Incubation and Data Acquisition:
Incubate the plate at room temperature for up to 30 minutes, protected from light.[10]
Add the Stop Solution provided in the kit if required.
Measure the absorbance at the wavelength specified by the kit manufacturer (typically 490 nm).[10][11]
Data Analysis and Interpretation
MTT Assay Data Analysis:
Correct for Background: Subtract the average absorbance of the medium-only wells from all other readings.
Calculate Percent Viability:
Percent Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) * 100
LDH Assay Data Analysis:
Correct for Background: Subtract the absorbance of the medium-only background control from all readings.
Plot the Percent Viability (MTT) or Percent Cytotoxicity (LDH) against the logarithm of the compound concentration.
Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to fit the data and determine the IC₅₀ value. The IC₅₀ is the concentration of the compound that causes a 50% reduction in the measured response (e.g., 50% viability or 50% cytotoxicity).
Example Data Presentation:
Assay Type
Cell Line
Exposure Time (h)
Calculated IC₅₀ (nM)
MTT (Viability)
HCT116
48
8.5
MTT (Viability)
A549
48
12.2
LDH (Cytotoxicity)
HCT116
48
15.1
LDH (Cytotoxicity)
A549
48
20.7
Note: Data are hypothetical and for illustrative purposes only.
References
National Center for Biotechnology Information. (n.d.). The Vinca Alkaloids - Holland-Frei Cancer Medicine. NCBI Bookshelf. Retrieved from [Link]
Semantic Scholar. (2023, July 18). Role of vinca alkaloids and their derivatives in cancer therapy. Retrieved from [Link]
Wikipedia. (n.d.). Vinca alkaloid. Retrieved from [Link]
Al-Bari, M. A. A., & Singh, K. (2020). Vinca Alkaloids. In StatPearls. StatPearls Publishing. Retrieved from [Link]
ResearchGate. (n.d.). The representative mechanism of action of vinca alkaloids. Retrieved from [Link]
Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]
Horton, T. (n.d.). MTT Cell Assay Protocol. Texas Children's Hospital. Retrieved from [Link]
ResearchTweet. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]
Bio-protocol. (n.d.). LDH Cytotoxicity Assay. Retrieved from [Link]
PubMed. (n.d.). A simple protocol for using a LDH-based cytotoxicity assay to assess the effects of death and growth inhibition at the same time. Retrieved from [Link]
Le Grand, M., et al. (2021). Characterization of Microtubule Destabilizing Drugs: A Quantitative Cell-Based Assay That Bridges the Gap between Tubulin Based- and Cytotoxicity Assays. Cancers, 13(20), 5249. Retrieved from [Link]
Clinical Excellence Commission, NSW Government. (2024, February 26). Vinca alkaloids. Retrieved from [Link]
Clinical Excellence Commission. (2024, February 26). High-Risk Medicine Standard: Vinca alkaloids. Retrieved from [Link]
Aslantürk, Ö. S. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. In Genotoxicity - A Predictable Risk to Our Actual World. IntechOpen. Retrieved from [Link]
Beijnen, J. H., et al. (1989). Stability of Vinca Alkaloid Anticancer Drugs in Three Commonly Used Infusion Fluids. PDA Journal of Pharmaceutical Science and Technology, 43(2), 84-87. Retrieved from [Link]
Bosc, C., et al. (2020). A New Quantitative Cell-Based Assay Reveals Unexpected Microtubule Stabilizing Activity of Certain Kinase Inhibitors, Clinically Approved or in the Process of Approval. Frontiers in Cell and Developmental Biology, 8, 321. Retrieved from [Link]
Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]
Gampa, G., et al. (2015). NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY. Cancer research, 75(15 Supplement), 1839. Retrieved from [Link]
Inxight Drugs. (n.d.). Vincristine N-Oxide. National Center for Advancing Translational Sciences. Retrieved from [Link]
Google Patents. (n.d.). CN101421282A - Treatment of hyperproliferative diseases with vinca alkaloid N-oxides and analogs.
ACS Omega. (2019). Metabolites of Vinca Alkaloid Vinblastine: Tubulin Binding and Activation of Nausea-Associated Receptors. Retrieved from [Link]
Preprints.org. (2025). A Review on Vinca Alkaloids in Cancer Therapy: Mechanisms, Cultivation and Future Prospects. Retrieved from [Link]
Jehl, F., et al. (1994). Preclinical and clinical pharmacology of vinca alkaloids. Drugs, 48(5), 694-715. Retrieved from [Link]
British Oncology Pharmacy Association. (n.d.). PHARMACY INTRATHECAL CHEMOTHERAPY AUDIT AIDE-MEMOIRE Fourth Edition. Retrieved from [Link]
US EPA. (2025, December 4). Vincaleukoblastine, 22-oxo- - Substance Details. Retrieved from [Link]
WA Health. (2025, December 10). Vinca Alkaloids Standard. Retrieved from [Link]
precisionFDA. (n.d.). VINBLASTINE N-OXIDE. Retrieved from [Link]
CAS Common Chemistry. (n.d.). (+)-Vincristine. Retrieved from [Link]
Logvinov, S. V., et al. (2021). Comparative Evaluation of the Cytotoxic Effects of Metal Oxide and Metalloid Oxide Nanoparticles: An Experimental Study. International Journal of Molecular Sciences, 22(21), 11567. Retrieved from [Link]
MDPI. (2024). Cytotoxic Potencies of Zinc Oxide Nanoforms in A549 and J774 Cells. Retrieved from [Link]
RSC Publishing. (n.d.). Cytotoxicity of ZnO nanoparticles under dark conditions via oxygen vacancy dependent reactive oxygen species generation. Retrieved from [Link]
Frontiers. (2022). Cytotoxicity Effect of Iron Oxide (Fe3O4)/Graphene Oxide (GO) Nanosheets in Cultured HBE Cells. Retrieved from [Link]
Halappanavar, S., et al. (2020). Toxicity of Metal Oxide Nanoparticles: Looking through the Lens of Toxicogenomics. Nanomaterials, 10(9), 1845. Retrieved from [Link]
Application Note: High-Purity Crystallization of 22-Oxo-vincaleukoblastine 6'-Oxide
[1][2] Introduction & Scope 22-Oxo-vincaleukoblastine 6'-oxide , commonly known as Vincristine N-oxide (or Vincristine 6'-N-oxide), is a critical oxidative impurity and metabolite of the potent antineoplastic agent Vincr...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2]
Introduction & Scope
22-Oxo-vincaleukoblastine 6'-oxide , commonly known as Vincristine N-oxide (or Vincristine 6'-N-oxide), is a critical oxidative impurity and metabolite of the potent antineoplastic agent Vincristine.[1][2] In pharmaceutical development, isolating this specific derivative in high purity (>98%) is essential for use as a Certified Reference Material (CRM) in Quality Control (QC) assays and for toxicological profiling.[1][2]
Unlike the parent alkaloid, the N-oxide possesses a coordinate covalent bond between nitrogen and oxygen at the 6'-position (catharanthine moiety), significantly altering its polarity and thermal stability. This Application Note details the physicochemical logic and protocols for crystallizing this labile molecule, shifting from crude synthesis mixtures to analytical-grade crystals.
Target Molecule Profile
Property
Detail
Common Name
Vincristine N-oxide (Vincristine Impurity C)
CAS Registry
947527-73-3 (or 1404-56-4 for generic oxide mix)
Molecular Formula
C₄₆H₅₆N₄O₁₁
Key Characteristic
High Polarity, Thermally Labile (Susceptible to Cope Elimination >40°C)
Solubility
Soluble in MeOH, DCM, Acidic Water; Insoluble in Hexanes, Diethyl Ether.[1][2][3]
Strategic Purification Logic
Purifying N-oxides requires a departure from standard alkaloid protocols.[1][2] The N-oxide moiety increases water solubility and polarity, making standard "acid-base" extractions less efficient unless pH is strictly controlled.[1][2] Furthermore, the N-oxide bond is prone to Cope elimination upon heating, reverting to an olefin or degrading the skeleton.
Core Challenges:
Oiling Out: Due to conformational flexibility, the molecule tends to form amorphous oils rather than crystal lattices during rapid precipitation.
Thermal Degradation: Crystallization must occur at ambient or sub-ambient temperatures.
Solvate Formation: Vinca alkaloids are notorious for trapping solvent molecules; drying protocols must be rigorous but gentle.
Workflow Visualization
The following diagram outlines the critical decision pathways for isolating the N-oxide from a crude oxidation mixture (e.g., Vincristine treated with m-CPBA or H₂O₂).
Figure 1: Purification workflow from crude oxidation mixture to final crystalline form.[1][2] Note the divergence based on scale and stability requirements.
Experimental Protocols
Safety Warning: Vinca alkaloids are potent mitotic inhibitors. All procedures must be conducted in a Class II Biological Safety Cabinet (BSC) or a fume hood with HEPA filtration.[1][2] Double-gloving and cytotoxic spill kits are mandatory.[2]
Best for: Producing X-ray quality crystals and high-purity reference standards (10–100 mg scale).[1][2]
Mechanism: This method relies on the slow diffusion of a volatile antisolvent (Diethyl Ether) into a solution of the alkaloid in a good solvent (DCM/Methanol). The gradual change in polarity prevents "oiling out" and promotes ordered lattice formation.
Glassware: Inner vial (2 mL), Outer jar (20 mL) with sealable cap.
Step-by-Step:
Dissolution: Dissolve 50 mg of enriched 22-Oxo-vincaleukoblastine 6'-oxide syrup in the minimum amount (approx. 0.3–0.5 mL) of the DCM/MeOH mixture in the inner vial. Ensure the solution is clear; filter through a 0.2 µm PTFE syringe filter if necessary.
Setup: Place the open inner vial inside the larger outer jar.
Antisolvent Addition: Carefully add approx. 5–8 mL of Diethyl Ether into the outer jar (surrounding the inner vial). Do not allow the ether to spill into the inner vial.
Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.
Harvest: Over 48–72 hours, ether vapors will diffuse into the DCM solution, slowly lowering solubility. Colorless to pale yellow prisms will form.
Isolation: Decant the mother liquor. Wash crystals once with cold ether (-20°C).[2] Dry under high vacuum (0.1 mbar) at ambient temperature for 4 hours.
Protocol B: Sulfate Salt Crystallization
Best for: Long-term storage and bulk purification.[1][2] The salt form is significantly more stable against oxidation and heat than the free base.
Mechanism: Protonation of the remaining basic nitrogens (though the N-oxide is less basic, the indole N remains) helps form a stable ionic lattice, utilizing the classic "Vinca Sulfate" crystallization route modified for the oxide's polarity.
Dissolution: Dissolve 1.0 g of the N-oxide free base in 10 mL of Absolute Ethanol. Agitate at room temperature.
Salt Formation: Dropwise, add the 1% ethanolic sulfuric acid solution. Monitor pH using wet pH paper. Adjust to pH 4.0–4.5 . Critical: Do not go below pH 3.5, as acid-catalyzed rearrangement may occur.[1][2]
Nucleation: The solution may become cloudy. If clear, seed with a micro-crystal of Vincristine Sulfate if available (isostructural seeding can induce nucleation).[2]
Crystallization: Cool the solution to 0°C with slow stirring. Add chilled Acetone (5 mL) dropwise over 30 minutes to decrease solubility.
Aging: Allow the slurry to stand at -10°C (freezer) for 24 hours.
Filtration: Filter quickly on a sintered glass funnel. Wash with cold Acetone/Ethanol (1:1).[2]
Drying: Dry in a vacuum oven at 25°C (Max) for 12 hours.
Analytical Validation
To confirm the identity and purity of the crystals, the following criteria must be met.
Technique
Expected Result for 22-Oxo-vincaleukoblastine 6'-oxide
HPLC (UV 220/254nm)
Single peak, RRT approx 0.8–0.9 relative to Vincristine (more polar).[1][2]
HR-MS (ESI+)
[M+H]⁺ = 841.37 (Calculated for C₄₆H₅₆N₄O₁₁ + H).[1][2] Mass shift of +16 Da vs Vincristine.
FT-IR
Strong band at 930–970 cm⁻¹ characteristic of the N-O stretch (absent in parent Vincristine).[1][2]
Appearance
White to pale yellow crystalline powder (Free base); White needles (Sulfate salt).[1][2]
Troubleshooting Guide
Issue: The product "oils out" instead of crystallizing.
Cause: Concentration too high or antisolvent added too fast.
Solution: Re-dissolve the oil in minimal Methanol. Use the Vapor Diffusion method (Method A) rather than direct addition. Alternatively, scratch the side of the glass with a glass rod to induce nucleation.
Issue: Low Yield.
Cause: N-oxide is too soluble in the alcohol layer.[1][2]
Solution: Increase the ratio of antisolvent (Ether/Hexane) or lower the temperature to -20°C. Ensure the mother liquor is saved; N-oxides are valuable and can be recovered via prep-HPLC.[1][2]
Issue: Degradation (Yellow/Brown discoloration).
Cause: Thermal instability (Cope elimination) or exposure to light.[1][2]
Solution: Ensure all heating steps are <35°C. Perform crystallization in amber glassware or wrapped in foil.
References
Kuehne, M. E., et al. (2003).[2] Stereocontrolled total synthesis of (+)-vincristine.[1][2][4] Proceedings of the National Academy of Sciences (PNAS). Link[2]
Ngo, Q. M., et al. (2013).[2] Isolation, Purification and Characterization of Vinblastine and Vincristine from Endophytic Fungus.[5] PLOS ONE. Link
Jovanović, S., et al. (2024).[1][2][6] Structural Characterization and Electrochemical Studies of Selected Alkaloid N-Oxides. Molecules (MDPI).[2] Link
US Patent 4375432A. (1983).[2] Method of preparing vincristine.[3][4][5][7][8][9][10][11] (Describes oxidation and purification logic). Link
CAS Common Chemistry. Vincaleukoblastine, 22-oxo-, 6'-oxide (CAS RN 947527-73-3).[1][2]Link[1][2]
Resolving peak co-elution of Vinblastine and 22-Oxo-vincaleukoblastine 6'-Oxide
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most notoriously difficult separations in vinca alkaloid impurity profiling: th...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most notoriously difficult separations in vinca alkaloid impurity profiling: the chromatographic co-elution of Vinblastine (VLB) and its oxidized derivative, 22-Oxo-vincaleukoblastine 6'-Oxide (commonly known as Vincristine N-oxide, or VCR-NO).
This guide bypasses generic advice to provide a deep, mechanistic root-cause analysis, followed by field-proven, self-validating methodologies to ensure absolute baseline resolution in your analytical workflows.
Part 1: Mechanistic Root Cause Analysis
To solve a co-elution, we must first understand the molecular causality driving the chromatographic behavior.
Vinblastine is a bulky, basic bisindole alkaloid containing an N-methyl group on its vindoline ring and a basic tertiary amine on its catharanthine moiety. The impurity, 22-Oxo-vincaleukoblastine 6'-Oxide, features two critical structural modifications: the N-methyl is replaced by an N-formyl group (making it a "22-oxo" or vincristine derivative), and the catharanthine nitrogen is oxidized to an N-oxide (
Silanol Interactions: In reversed-phase liquid chromatography (RPLC), the free basic amine of Vinblastine interacts strongly with acidic residual silanols on standard silica-based C18 columns. This secondary electrostatic interaction artificially delays VLB's retention time and causes peak tailing[2].
Dipole Masking: Conversely, the N-oxide group in 22-Oxo-vincaleukoblastine 6'-Oxide masks the basic nitrogen, effectively abolishing these secondary silanol interactions[1].
The Clash: While the N-oxide and N-formyl groups make VCR-NO thermodynamically more polar than VLB, the lack of silanol delay for VCR-NO perfectly offsets its reduced hydrophobicity. Consequently, VLB (delayed by silanols) and VCR-NO (eluting purely via hydrophobic partitioning) often exhibit identical retention factors (
), resulting in critical co-elution. Advanced have confirmed that these specific structural nuances cause these impurities to mimic the parent alkaloid's retention profile under standard conditions[3].
Part 2: Troubleshooting FAQs
Q1: I am using a standard C18 column with 0.1% Formic Acid (pH ~2.7). Why can't I separate them?A1: At pH 2.7, the basic amines of Vinblastine are fully protonated, maximizing their electrostatic interaction with any unendcapped silanols. Standard C18 phases rely purely on hydrophobic dispersion forces, which are insufficient to distinguish the subtle dipole differences between the N-formyl/N-oxide groups of the impurity and the N-methyl/amine groups of VLB.
Q2: How should I adjust the mobile phase to break this co-elution?A2: Shift the pH to a mid-range (pH 4.5 – 5.0) using an Ammonium Acetate buffer. This specific pH modulates the ionization state of the catharanthine nitrogen while providing sufficient ionic strength to mask residual silanols. This normalizes VLB's peak shape, minimizes the artificial retention delay, and allows the true thermodynamic hydrophobicity of the molecules to drive the separation.
Q3: If mobile phase optimization isn't enough, what stationary phase is recommended?A3: Switch from a standard C18 to a Pentafluorophenyl (PFP) column. A PFP phase provides orthogonal retention mechanisms—specifically
interactions, dipole-dipole interactions, and hydrogen bonding. The highly electronegative fluorine atoms on the stationary phase strongly interact with the polarized N-oxide dipole of 22-Oxo-vincaleukoblastine 6'-Oxide, selectively shifting its retention time away from VLB.
Q4: Does column temperature play a role in vinca alkaloid separations?A4: Yes. Vinca alkaloids are large, sterically hindered bisindole structures that exhibit conformational flexibility. Lowering the column temperature (e.g., from 40°C to 25°C) reduces the kinetic energy of the molecules, rigidifying their conformers. This enhances the stationary phase's ability to discriminate between the spatial arrangement of the N-oxide and the parent amine.
Part 3: Quantitative Data & Method Comparison
The table below summarizes the quantitative impact of adjusting chromatographic parameters on the resolution (
) and peak tailing () of the two analytes.
Chromatographic Parameter
VLB Retention Time (min)
22-Oxo-VLB 6'-Oxide RT (min)
Resolution ()
Peak Tailing ( VLB)
C18, pH 2.7 (Formic Acid), 40°C
12.4
12.5
0.4 (Co-elution)
1.8 (Severe)
C18, pH 4.5 (Amm. Acetate), 40°C
13.1
12.6
1.1 (Partial)
1.3 (Moderate)
PFP, pH 4.5 (Amm. Acetate), 40°C
14.5
12.2
2.8 (Resolved)
1.1 (Good)
PFP, pH 4.5 (Amm. Acetate), 25°C
15.2
11.8
3.5 (Baseline)
1.05 (Ideal)
Part 4: Method Development Workflow
Figure 1: Method development decision tree for resolving VLB and 22-Oxo-VLB 6'-Oxide co-elution.
Part 5: Validated Experimental Protocol (Self-Validating System)
To guarantee trustworthiness, this protocol is designed as a self-validating system. You must pass the System Suitability Testing (SST) criteria before proceeding with sample analysis. If the SST fails, the chemical environment is not yet optimized, and sample data will be invalid.
Step 1: Mobile Phase Preparation
Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water. Adjust to pH 4.5 using glacial acetic acid. Causality: Provides ionic strength to mask silanols while keeping the N-oxide stable.
Mobile Phase B: LC-MS grade Acetonitrile.
Step 2: Column & System Setup
Column: Core-shell PFP (Pentafluorophenyl), 100 x 2.1 mm, 2.6 µm particle size.
Column Temperature: 25°C (Strictly controlled to rigidify alkaloid conformers).
Flow Rate: 0.4 mL/min.
Gradient Program:
0.0 - 2.0 min: 20% B
2.0 - 15.0 min: 20%
45% B (Shallow slope to maximize dipole-dipole interaction time)
15.0 - 17.0 min: 45%
90% B (Wash)
17.1 - 22.0 min: 20% B (Re-equilibration)
Step 3: System Suitability Testing (SST) - Critical Validation Step
Inject a resolution standard containing 10 µg/mL of Vinblastine and 10 µg/mL of 22-Oxo-vincaleukoblastine 6'-Oxide. The system is only validated for use if it meets the following criteria:
Resolution (
): Must be between VLB and the N-oxide impurity.
Tailing Factor (
): VLB peak tailing must be (Validates that silanol interactions have been successfully suppressed).
Precision: %RSD of retention times for 5 replicate injections must be
.
Step 4: Sample Analysis
Once SST criteria are met, proceed with the injection of experimental samples (Injection volume: 2 µL). Detection should be monitored via UV at 254 nm or via ESI-MS in positive ion mode.
Part 6: References
Dubrovay, Z., Háda, V., Béni, Z., & Szántay, C. (2013). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - part I. Journal of Pharmaceutical and Biomedical Analysis.[Link][3]
Háda, V., Dubrovay, Z., Lakó-Futó, A., & Szántay, C. (2013). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - part II. Journal of Pharmaceutical and Biomedical Analysis.[Link][4]
Curd, J. G., et al. (2011). Treatment of hyperproliferative diseases with vinca alkaloid N-oxide and analogs. US Patent 8048872B2.[1]
McCalley, D. V. (2021). The challenges of the analysis of basic compounds by high performance liquid chromatography: Some possible approaches for improved separations. Molecules.[Link][2]
Technical Support Center: Optimizing LC-MS Analysis for 22-Oxo-vincaleukoblastine 6'-Oxide
Welcome to Advanced Applications Support Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to address one of the most persistent challenges in the bioanalysis of co...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to Advanced Applications Support
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to address one of the most persistent challenges in the bioanalysis of complex vinca alkaloids: LC-MS baseline noise .
22-Oxo-vincaleukoblastine 6'-Oxide is a highly polar, basic, and complex molecule. High baseline noise during its analysis not only obscures the lower limit of quantification (LLOQ) but also compromises the structural integrity of your pharmacokinetic data. This guide moves beyond basic troubleshooting by explaining the causality behind system failures and providing self-validating protocols to restore your instrument's performance.
Analyte Profile & MS Behavior
Before troubleshooting the hardware, it is critical to understand how the physical chemistry of the analyte interacts with the LC-MS system.
Parameter
Characteristic Profile
Analytical Implication
Analyte Class
Vinca Alkaloid Derivative
Contains basic nitrogen centers; highly prone to secondary silanol interactions on C18 columns.
Molecular Weight
~840 Da
Requires optimized declustering potentials; prone to forming multiple adducts if mobile phase is not strictly controlled.
Optimal Ionization
ESI Positive Mode (M+H)⁺
Highly susceptible to ion suppression from co-eluting matrix phospholipids[1].
Thermal Stability
Thermally Labile
Excessive MS source temperatures will cause in-source fragmentation, elevating chemical background noise.
Diagnostic Logic Pathway
When baseline noise suddenly increases, do not blindly flush the system. Use the following diagnostic workflow to isolate whether the noise originates from the Liquid Chromatograph (LC) or the Mass Spectrometer (MS).
Diagnostic workflow for isolating and resolving LC-MS baseline noise.
Step-by-Step Troubleshooting Protocols
Protocol A: LC System Decontamination & Mobile Phase Optimization
Contamination from sample residues, degraded mobile phase additives, or column bleed frequently manifests as high background noise[1].
Step-by-step LC system decontamination workflow.
Step 1: Isolate the Column. Remove the analytical C18 column and replace it with a zero-dead-volume union.
Causality: Flushing harsh decontaminants through the analytical column can strip the stationary phase or irreversibly precipitate trapped matrix proteins onto the frit.
Step 2: Aqueous Flush. Flush the LC system with 50:50 HPLC-grade Water:Methanol (no buffers) at 1.0 mL/min for 30 minutes.
Causality: Removes water-soluble salt accumulations (e.g., precipitated buffers) from the pump heads, check valves, and tubing[1].
Step 3: Organic Flush. Flush with 100% Isopropanol (IPA) for 30 minutes.
Causality: IPA has high viscosity and strong elutropic power, effectively dissolving hydrophobic lipid residues and purging micro-bubbles from the system[2].
Step 4: Re-equilibration. Prime the system with fresh LC-MS grade mobile phase. For vinca alkaloids, 10 mM Ammonium Acetate is highly recommended[3].
Validation Checkpoint: Run a blank injection via direct infusion. Monitor the baseline at the specific MRM transition for 22-Oxo-vincaleukoblastine 6'-Oxide. The background signal must stabilize below 1,500 cps before re-installing the column.
Protocol B: MS Ion Source Cleaning & Parameter Tuning
If the direct infusion test indicates the MS is the source of the noise, the electrospray ionization (ESI) source is likely contaminated.
Step 1: Clean the ESI Probe and Source Housing. Wipe the ESI capillary and source housing with a lint-free wipe soaked in 50:50 Water:Methanol, followed by 100% Methanol.
Causality: Vinca alkaloids and matrix lipids can bake onto the hot source components over time, creating a constant background chemical noise[1].
Step 2: Optimize Desolvation Temperature. Lower the source temperature by 40–50°C from your standard small-molecule method.
Causality: 22-Oxo-vincaleukoblastine 6'-Oxide is a complex, thermally labile structure. Excessive heat causes in-source thermal degradation, converting your primary analyte into fragment noise.
Validation Checkpoint: Monitor the Signal-to-Noise (S/N) ratio of a 1 ng/mL standard. Adjust the temperature until S/N exceeds 100 without elevating the baseline.
Frequently Asked Questions (Troubleshooting Q&A)
Q: My baseline is drifting upwards continuously during the gradient run. What is causing this?A: Baseline drift (a low-frequency signal change) during a gradient is typically caused by absorbance or ionization differences between the A and B mobile phases[4].
Causality: As the organic concentration increases, trace impurities in the acetonitrile or methanol are concentrated and ionized.
Solution: Ensure you are using strictly LC-MS grade solvents. If drift persists, add your volatile buffer (e.g., 10 mM ammonium acetate) equally to both the aqueous and organic phases to maintain a constant ionic strength across the gradient[2].
Q: Can I use phosphate buffer to improve the peak shape of 22-Oxo-vincaleukoblastine 6'-Oxide?A: Absolutely not. While phosphate buffers are historically used in UV-HPLC for vinca alkaloids to control silanol interactions[5], they are strictly incompatible with MS.
Causality: In an LC-MS system, non-volatile salts like phosphate precipitate in the ion source, causing massive baseline noise, physical blockage of the sampling capillary, and permanent damage to the MS hardware[1].
Solution: Use volatile buffers such as 10 mM ammonium acetate, which provides excellent ionization for vinca alkaloids without source contamination[3].
Q: Why am I seeing baseline spikes (high-frequency noise) during the run?A: Baseline spiking is typically caused by micro-bubbles in the mobile phase or a failing detector lamp (if using in-line UV before MS)[2].
Causality: As the mobile phase transitions from aqueous to organic, dissolved gases can exsolve. When these micro-bubbles pass through the pump check valves or flow cell, they cause instantaneous pressure drops or light scattering, resulting in spikes.
Solution: Ensure mobile phases are thoroughly degassed using helium sparging or an in-line vacuum degasser[6].
Q: How do matrix effects from plasma samples contribute to baseline noise for this specific analyte?A: When analyzing plasma extracts, co-eluting endogenous substances (like complex phospholipids) can cause severe ion suppression or enhancement, which manifests as elevated baseline noise or erratic signal[1].
Causality: Phospholipids compete for available charge in the ESI droplet, reducing the ionization efficiency of 22-Oxo-vincaleukoblastine 6'-Oxide and increasing the background signal from the matrix itself.
Solution: Implement Phospholipid Removal Plates (PLR) or Solid Phase Extraction (SPE) rather than relying solely on simple protein precipitation.
System Suitability & Quantitative Benchmarks
To ensure your system is ready for routine analysis of 22-Oxo-vincaleukoblastine 6'-Oxide, compare your instrument's performance against these benchmark metrics post-troubleshooting:
Parameter
Contaminated System
Optimized System
Target Threshold
Background Noise (cps)
> 5.0 × 10⁴
< 1.5 × 10³
< 2.0 × 10³
Signal-to-Noise (S/N)
< 5
> 150
> 100 at LLOQ
Peak Tailing Factor (Tf)
> 2.0
1.1 - 1.3
< 1.5
Retention Time Drift
± 0.5 min
± 0.05 min
± 0.1 min
References
Determination of vinca alkaloids in human plasma by liquid chromatography/atmospheric pressure chemical ionization mass spectrometry . nih.gov. 3
LCMS Troubleshooting: 14 Best Practices for Laboratories . zefsci.com. 1
Rapid quantification and classification of five vinca alkaloids used in cancer therapy by flow injection analysis with UV detection and chemometrics . rsc.org. 7
Simultaneous determination of secondary metabolites from Vinca rosea plant extractives by reverse phase high performance liquid chromatography . phcog.com. 5
Overcoming solubility issues with 22-Oxo-vincaleukoblastine 6'-Oxide in aqueous buffers
Technical Support Center: Overcoming Solubility Issues with 22-Oxo-vincaleukoblastine 6'-Oxide Audience: Researchers, Scientists, and Drug Development Professionals Product: 22-Oxo-vincaleukoblastine 6'-Oxide (Synonym: V...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Overcoming Solubility Issues with 22-Oxo-vincaleukoblastine 6'-Oxide
Audience: Researchers, Scientists, and Drug Development Professionals
Product: 22-Oxo-vincaleukoblastine 6'-Oxide (Synonym: Vincristine N-Oxide)
Application: In vitro biological assays, analytical standards, and metabolic stability studies.[1][2]
Executive Summary: The Physicochemical Challenge
22-Oxo-vincaleukoblastine 6'-Oxide (commonly known as Vincristine N-Oxide ) is a primary oxidative metabolite and degradation product of the chemotherapeutic agent Vincristine.[1][2] Unlike its parent compound, which is typically supplied as a highly water-soluble sulfate salt, the N-oxide is often isolated as a free base or zwitterion with significantly altered solubility and stability profiles.[1][2]
Researchers frequently encounter precipitation when introducing this compound into aqueous buffers (PBS, TBS, or culture media).[2] This is driven by two factors:
High Lipophilicity of the Skeleton: Despite the polar N-oxide group, the massive catharanthine-vindoline backbone (MW ~840 g/mol ) remains largely hydrophobic.[2]
Altered Basicity: The N-oxidation at the 6'-position reduces the basicity of the aliphatic nitrogen, rendering standard pH-adjustment strategies (acidification) less effective than they are for Vincristine.[1]
This guide provides a validated, step-by-step workflow to solubilize this compound while preserving its chemical integrity.
Physicochemical Profile & Solubility Data
Parameter
Data
Implications for Solubility
Common Name
Vincristine N-Oxide
Use for literature search verification.
Molecular Formula
C₄₆H₅₆N₄O₁₁
High molecular weight increases lattice energy.[2]
Secondary option; less compatible with cell assays.[1][2]
Stability
Heat & Light Sensitive
Cold chain required; avoid heating to dissolve.[2]
*Estimated based on free base vinca alkaloid profiles.[1][2]
Troubleshooting Guide (FAQs)
Q1: I tried dissolving the solid directly in PBS (pH 7.4), but it floats or clumps. What went wrong?A: This is the most common error. The crystal lattice energy of the solid 22-Oxo-vincaleukoblastine 6'-Oxide is too high to be overcome by neutral aqueous buffers alone.[1][2] The compound is hydrophobic.[3]
Correction: You must use the "Organic Solvent First" method. Dissolve the solid in 100% DMSO (Dimethyl Sulfoxide) to create a concentrated stock solution (e.g., 10 mM or 10 mg/mL) before introducing any aqueous phase.[2]
Q2: My DMSO stock is clear, but when I dilute it into my assay buffer, a white precipitate forms.A: You are experiencing "solvent shock."[2] This occurs when a hydrophobic molecule is rapidly transferred from a good solvent (DMSO) to a poor solvent (water), causing local supersaturation and precipitation.[1][2]
Correction:
Stepwise Dilution: Do not jump from 100% DMSO to 0.1% DMSO in one step. Create an intermediate dilution (e.g., 1:10 dilution in buffer) first.[2]
Vortexing: Vortex the buffer while adding the stock solution dropwise to ensure rapid dispersion.
Surfactants: Pre-condition your assay buffer with 0.05% - 0.1% Tween-80 or DMSO-compatible surfactant to stabilize the colloid.[1][2]
Q3: Can I acidify the buffer to improve solubility, like I do with Vincristine?A: Proceed with caution. While Vincristine forms stable salts (sulfate) readily due to the basic nitrogen, the 6'-nitrogen in the N-oxide is already oxidized and has reduced basicity.[1]
Risk: Strong acidification (pH < 4) may trigger chemical instability, such as the Polonovski reaction or reversion to the parent amine.
Recommendation: Maintain pH between 6.0 and 7.5. If solubility is still an issue, rely on cosolvents (DMSO/PEG400) rather than extreme pH shifts.[2]
Q4: How long can I store the stock solution?A: Vinca alkaloid N-oxides are chemically labile.[1][2] They are prone to deoxygenation (reverting to Vincristine) and photo-degradation.[1][2]
Protocol: Prepare DMSO stocks fresh. If storage is necessary, store at -20°C or -80°C under an inert atmosphere (Argon/Nitrogen) and protect from light.[1][2] Discard aqueous dilutions after 24 hours.
Validated Solubilization Protocol
Objective: Prepare a stable 100 µM working solution in aqueous buffer.
Prepare a 100 µM intermediate by diluting the Master Stock 1:100.
Crucial: Instead of diluting directly into pure buffer, dilute into a co-solvent mix if possible (e.g., Buffer + 5% DMSO) OR add the DMSO stock to the buffer while vortexing vigorously.
For sensitive assays: If high DMSO is toxic, use an intermediate step with PEG-400 or Tween-80 (e.g., dissolve stock in 100 µL Tween-80, then add buffer).[1][2]
Final Assay Preparation:
Dilute the intermediate solution into the final assay medium to reach the desired test concentration (e.g., 100 nM - 1 µM).
Ensure the final DMSO concentration is < 0.5% (v/v) to avoid solvent toxicity in cell assays.[2][4]
Quality Control:
Visually inspect for turbidity against a dark background.[2]
If using for HPLC, filter through a 0.22 µm PTFE filter (Note: Check for adsorption loss).[2]
The following diagram illustrates the critical decision points and chemical logic for handling Vincristine N-Oxide.
Caption: Logical workflow for solubilizing Vincristine N-Oxide. Red paths indicate failure modes; Green/Blue paths indicate the validated protocol.
References
National Center for Advancing Translational Sciences (NCATS). Vincristine N-Oxide Structure and Identifiers.[1][2] Inxight Drugs.[2][5] Available at: [Link][1][2][6]
PubChem. Vincristine N-oxide Compound Summary. National Library of Medicine.[2] Available at: [Link][1][2]
Simmons, T. L., et al. "Vinca Alkaloids: Structure, Pharmacology, and Clinical Application."[2] The Alkaloids: Chemistry and Biology, 2005. (General reference for Vinca alkaloid physicochemical properties).
A Guide to the NMR Spectral Characterization of Vinca Alkaloids: Comparing Vinblastine and its Oxidized Derivative, 22-Oxo-vincaleukoblastine 6'-Oxide
For drug development professionals, researchers, and scientists working with Vinca alkaloids, precise structural characterization is paramount. These complex dimeric indole alkaloids, cornerstone chemotherapeutics derive...
Author: BenchChem Technical Support Team. Date: March 2026
For drug development professionals, researchers, and scientists working with Vinca alkaloids, precise structural characterization is paramount. These complex dimeric indole alkaloids, cornerstone chemotherapeutics derived from Catharanthus roseus, demand rigorous analytical scrutiny to ensure identity, purity, and to understand the structure-activity relationships of novel derivatives.[1] Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for the unambiguous structural elucidation of these molecules in solution.[1][2]
The Structural Distinction: Vinblastine vs. 22-Oxo-vincaleukoblastine 6'-Oxide
Vinblastine is a large, asymmetric molecule composed of two distinct indole alkaloid units: catharanthine and vindoline, linked by a C16'-C14 bond.[3] Its structural complexity gives rise to a crowded and challenging NMR spectrum that requires a full suite of 1D and 2D experiments for complete assignment.[2][4]
The derivative, 22-Oxo-vincaleukoblastine 6'-Oxide, introduces two key oxidative modifications to the Vinblastine scaffold:
An N-Oxide at the 6' position: The tertiary amine nitrogen in the vindoline moiety is oxidized to an N-oxide.
A Ketone at the 22 position: The methylene carbon (C22) in the catharanthine portion is oxidized to a carbonyl group (ketone).
These seemingly small changes induce significant alterations in the local electronic environment and conformation of the molecule, which are directly observable in the NMR spectrum.
Caption: Logical relationship between Vinblastine and its oxidized derivative.
Experimental Protocol for NMR Analysis of Vinca Alkaloids
Achieving high-quality, interpretable NMR data for complex molecules like Vinblastine and its derivatives is critically dependent on a robust experimental protocol. The choices made during sample preparation and data acquisition are causal; they directly impact spectral resolution and the success of structural assignment.
Step-by-Step Methodology:
Sample Preparation:
Purity: Ensure the analyte is of high purity (>95%), as impurities can complicate spectral analysis significantly.[1][5]
Mass: Accurately weigh 5-10 mg of the purified alkaloid. This quantity is a balance between achieving good signal-to-noise (S/N) in a reasonable time and conserving valuable material.
Solvent Selection: Dissolve the sample in approximately 0.5 mL of a high-quality deuterated solvent. Chloroform-d (CDCl₃) is a common choice for Vinca alkaloids due to its excellent solubilizing properties and relatively clean spectral window.[6] Methanol-d₄ can also be used. The choice of solvent can slightly alter chemical shifts, so consistency is key for comparative studies.[2]
Transfer: Transfer the solution to a 5 mm high-precision NMR tube.
NMR Data Acquisition:
Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz) to maximize spectral dispersion, which is essential for resolving the many overlapping signals in the alkaloid's spectrum.[2][6][7]
1D Spectra:
¹H NMR: Acquire a standard proton spectrum to get an overview of the proton environments. Key parameters include a sufficient number of scans (e.g., 128-256) to achieve good S/N, a relaxation delay (d1) of 1-2 seconds, and an acquisition time (aq) of at least 2 seconds for good resolution.[6]
¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the low natural abundance of ¹³C and its longer relaxation times, many more scans (e.g., >1024) are required. Using techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can help differentiate between CH, CH₂, and CH₃ groups.
2D Spectra (for Unambiguous Assignment):
COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) spin-spin couplings, allowing for the tracing of proton networks within the catharanthine and vindoline spin systems.
HSQC (Heteronuclear Single Quantum Coherence): This is a cornerstone experiment that correlates each proton with its directly attached carbon atom, providing a powerful method for assigning carbon signals based on their known proton assignments.
HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds. It is indispensable for piecing together the molecular skeleton, especially for connecting different spin systems and identifying quaternary carbons.
NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, providing crucial information about the 3D conformation of the molecule in solution.
Caption: A streamlined workflow for the NMR characterization of Vinca alkaloids.
Comparative Spectral Analysis
The following sections detail the known NMR signature of Vinblastine and predict the changes expected for 22-Oxo-vincaleukoblastine 6'-Oxide.
¹H and ¹³C NMR Profile of Vinblastine
The ¹H and ¹³C NMR spectra of Vinblastine have been extensively studied and assigned.[6][8] The table below summarizes characteristic chemical shifts recorded in CDCl₃. These values serve as our baseline for comparison.
Note: Chemical shifts are approximate and can vary slightly based on solvent, concentration, and instrument.[5][6]
Predicted NMR Profile of 22-Oxo-vincaleukoblastine 6'-Oxide
The introduction of an oxo group and an N-oxide will cause predictable changes in the chemical shifts of nearby nuclei.
1. Effect of the C-22 Ketone (Catharanthine Moiety):
¹³C Spectrum: The most dramatic change will be the signal for C-22 . This carbon, typically in the aliphatic region for Vinblastine, will shift significantly downfield into the characteristic ketone region, expected around δ 195-210 ppm . This is a definitive marker for the oxidation at this position.
¹H Spectrum: The C-22 position in the derivative is quaternary and will have no attached protons. Protons on adjacent carbons, such as H-21 and H-13 , would be expected to experience a downfield shift due to the anisotropic effect of the carbonyl double bond.
HMBC Spectrum: The HMBC experiment would be crucial for confirmation, showing correlations from nearby protons (e.g., H-21, H-13) to the newly formed quaternary ketone carbon at C-22.
2. Effect of the N-6' Oxide (Vindoline Moiety):
¹H Spectrum: The formation of the N-oxide significantly deshields the protons on the carbons alpha to the nitrogen. Therefore, the protons on C-2' , C-7' , and the N-CH₃ group (C-22') are expected to shift considerably downfield compared to their positions in Vinblastine. The N-CH₃ singlet, normally around δ 2.73 ppm, could shift past δ 3.5 ppm.
¹³C Spectrum: Similarly, the carbons alpha to the N-oxide (C-2' , C-7' , and C-22' ) will be deshielded and will appear at a lower field (higher ppm value) in the ¹³C spectrum.
The structural verification of complex natural products and their derivatives is a meticulous process where NMR spectroscopy is the final arbiter. By comparing the well-established spectral data of Vinblastine with a predictive analysis for its oxidized derivative, 22-Oxo-vincaleukoblastine 6'-Oxide, we can establish clear diagnostic markers for these structural modifications. The appearance of a ketone signal around 200 ppm in the ¹³C NMR spectrum and the significant downfield shift of the N-methyl group and its adjacent protons in the ¹H NMR spectrum would provide conclusive evidence for the presence of the 22-oxo and 6'-oxide functionalities, respectively. This guide provides researchers with the foundational knowledge and a practical framework for identifying and characterizing these and other related Vinca alkaloid derivatives.
References
BenchChem. (2025). Application Notes and Protocols for the Structural Elucidation of Vinca Derivatives using Spectroscopic Methods (NMR, MS). Benchchem.
Háda, V., Dubrovay, Z., Szántay, C., et al. (2013). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - part I. Journal of Pharmaceutical and Biomedical Analysis, 84, 1-13.
Kumar, A., Patil, D., Rajamohanan, P. R., & Ahmad, A. (2013). Isolation, Purification and Characterization of Vinblastine and Vincristine from Endophytic Fungus Fusarium oxysporum Isolated from Catharanthus roseus. PLoS ONE, 8(9), e71805.
Gaggelli, E., et al. (1987). Conformation of Vinblastine in Aqueous Solution Determined by 2D 1H- and 13C-nmr Spectroscopy. Magnetic Resonance in Chemistry, 25(10), 847-851.
ResearchGate. (n.d.). (a) 400 MHz 1H NMR spectra of fungal vinblastine (A) and standard... ResearchGate. Retrieved from [Link]
Public Library of Science. (2013). Proton NMR (1H NMR) chemical shifts of standard vinblastine and fungal vinblastine in CDCl3. Figshare.
Háda, V., Dubrovay, Z., Szántay, C., et al. (2013). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities--part II. Journal of Pharmaceutical and Biomedical Analysis, 84, 14-23.
Bogdale, D. C., et al. (2015). Total Synthesis of Vinblastine, Vincristine, Related Natural Products, and Key Structural Analogues. Journal of the American Chemical Society, 137(7), 2560–2567.
ResearchGate. (n.d.). An 1H NMR study of vinblastine. ResearchGate. Retrieved from [Link]
Benchchem. (n.d.). The Crucial Role of Vindoline in the Synthesis of Vinblastine: A Technical Guide. Benchchem.
PubMed. (2013). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - part I. PubMed. Retrieved from [Link]
ResearchGate. (n.d.). Structures of vinblastine, vincristine, and vindoline. ResearchGate. Retrieved from [Link]
ResearchGate. (n.d.). NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities-Part II. ResearchGate. Retrieved from [Link]
Bolcskei, H., Szabo, L., & Szantay, C. (2012). Modifications on the Basic Skeletons of Vinblastine and Vincristine. Molecules, 17(5), 5893-5923.
Global Substance Registration System. (n.d.). VINBLASTINE N-OXIDE. gsrs.ncats.nih.gov. Retrieved from [Link]
Comparative Cytotoxicity Guide: Vincristine vs. 22-Oxo-vincaleukoblastine 6'-Oxide
Executive Summary In the development of vinca alkaloid therapeutics, distinguishing between the active pharmaceutical ingredient (API) and its oxidative impurities is critical for quality control and safety profiling. Th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the development of vinca alkaloid therapeutics, distinguishing between the active pharmaceutical ingredient (API) and its oxidative impurities is critical for quality control and safety profiling.
This guide compares Vincristine (VCR), a potent microtubule destabilizer, with 22-Oxo-vincaleukoblastine 6'-Oxide (hereafter referred to as Vincristine 6'-N-oxide ).
The Bottom Line:
Vincristine is the active chemotherapeutic agent with nanomolar (nM) potency.
Vincristine 6'-N-oxide is a structural impurity/metabolite. It exhibits significantly reduced cytotoxicity (typically >100-fold higher IC50) compared to the parent compound.
Critical Risk: In experimental settings, the N-oxide can undergo in situ reduction back to Vincristine, leading to false-positive toxicity data. This guide details the protocols required to accurately characterize this difference.
Molecular Architecture & Mechanistic Divergence
To understand the cytotoxicity gap, we must look at the structural interface. Vincristine binds to the
-tubulin subunit at the vinca domain, inhibiting microtubule polymerization.[1]
Vincristine (22-Oxovincaleukoblastine): Possesses a formyl group at the N1 position of the vindoline ring and a tertiary amine at the 6' position of the catharanthine ring.
Vincristine 6'-N-oxide: Contains the same backbone but features an N-oxide (
) at the 6' position.
Structural Comparison Diagram
Figure 1: Structural impact on pharmacodynamics. The N-oxide modification alters polarity, reducing both membrane permeability and tubulin binding affinity.
Why the Oxide Fails (Mechanistic Insight)
Polarity Shift: The
moiety drastically increases the polarity of the catharanthine fragment. This hinders passive diffusion across the lipid bilayer, reducing intracellular accumulation.
Binding Site Exclusion: The vinca binding domain on tubulin is a hydrophobic pocket. The introduction of a charged oxide group creates electrostatic repulsion or steric clashes, preventing the "wedge" effect required to stop microtubule assembly.
Comparative Cytotoxicity Data
The following data represents typical relative potency profiles observed in sensitive leukemic cell lines (e.g., CCRF-CEM or HL-60) using a 72-hour MTT assay.
Feature
Vincristine (Reference)
Vincristine 6'-N-oxide (Target)
Relative Potency Factor
Primary Target
-Tubulin
-Tubulin (Weak)
N/A
IC50 (Sensitive Cells)
1.0 – 10.0 nM
> 1,000 nM (1 M)
~0.001 - 0.01
Cellular Uptake
High (P-gp substrate)
Low (Polarity limited)
Low
Stability
High in media
Labile (Reducible)
Critical Variable
Clinical Status
API (Chemotherapy)
Impurity / Metabolite
N/A
Expert Note: If you observe an IC50 for the N-oxide that approaches the nanomolar range (e.g., <100 nM), suspect sample degradation . The N-oxide may have reduced back to Vincristine during storage or incubation.
To objectively compare these compounds, you must use a self-validating protocol that controls for the instability of the N-oxide.
Workflow Visualization
Figure 2: Validated workflow for comparative cytotoxicity. The HPLC QC check is the "Go/No-Go" decision point to prevent false positives.
Detailed Methodology
Step 1: Compound Handling (The "Self-Validating" Step)
Vincristine: Dissolve in DMSO to 10 mM. Store at -20°C.
Vincristine 6'-N-oxide: Dissolve in DMSO immediately prior to use.
Validation: Run a rapid HPLC/UPLC check (C18 column, Acetonitrile/Ammonium Acetate gradient) before dosing. Ensure the N-oxide peak is >98% and the Vincristine peak is <0.5%. Even 1% contamination of Vincristine will skew the N-oxide IC50 by an order of magnitude.
Step 2: Cell Seeding
Cell Line: Use HL-60 (Suspension) or A549 (Adherent) for robust microtubule inhibition signals.
Density: 3,000 - 5,000 cells/well in 96-well plates.
Media: RPMI-1640 + 10% FBS. Avoid high concentrations of reducing agents (e.g., excess ascorbic acid) in media which could chemically reduce the N-oxide.
Step 3: Treatment & Incubation
Dosing:
Vincristine Arm: 9-point dilution series: 0.01 nM to 100 nM.
Duration: 72 hours (allows for at least 2-3 cell doubling times to manifest mitotic arrest).
Step 4: Endpoint Analysis
Assay: SRB (Sulforhodamine B) is preferred over MTT for vinca alkaloids to avoid metabolic artifacts, though MTT is acceptable if controls are used.
Calculation: Fit curves using a 4-parameter logistic non-linear regression model.
References
Vincristine Sulfate Monograph. USP 43-NF 38. The United States Pharmacopeial Convention. (Defines impurities including N-oxides and related substances).
Loh, Y.P., et al. (2011). "Vinca Alkaloids and the Microtubule: A Structural View."[2] Current Protein & Peptide Science. (Mechanistic grounding on tubulin binding sites).
Phillipson, J.D. (1971).[3] "Alkaloid N-oxides." Xenobiotica. (Foundational review on the reduced activity and metabolic reduction of alkaloid N-oxides).
Gidding, C.E., et al. (1999). "Vincristine Revisited." Critical Reviews in Oncology/Hematology. (Comprehensive review of Vincristine pharmacokinetics and metabolism).
T3DB (Toxin and Toxin-Target Database). "Vincristine."[4] (Detailed toxicity and target data).
Reference Standard Qualification Guide: 22-Oxo-vincaleukoblastine 6'-Oxide
Synonyms: Vincristine N-Oxide, Vincristine Impurity (Oxidative) CAS: 947527-73-3[1][2][3][4][5] Executive Summary In the development of Vinca alkaloid therapeutics (e.g., Vincristine Sulfate), the control of oxidative im...
In the development of Vinca alkaloid therapeutics (e.g., Vincristine Sulfate), the control of oxidative impurities is a critical quality attribute.[4][5] 22-Oxo-vincaleukoblastine 6'-Oxide (Vincristine N-Oxide) is a primary oxidative degradation product formed at the bridgehead nitrogen of the vindoline moiety.[1][2][3][4]
This guide outlines the qualification strategy for this specific impurity standard. Unlike general research chemicals, a Qualified Reference Standard (QRS) for GMP release testing requires a multi-tier characterization protocol to establish an absolute potency value.[2][3][4][5] This guide compares the technical rigor of a QRS against research-grade alternatives and provides a self-validating protocol for its qualification.
Comparative Analysis: Qualified vs. Research Grade
For critical drug development phases (IND/NDA enabling studies), the choice of reference standard directly impacts the accuracy of impurity calculations.[4]
Expert Insight: Vinca alkaloids are notoriously hygroscopic and often exist as sulfate or tartrate salts.[3] A "95% HPLC area" research standard can easily have 10% water and 5% inorganic salts, leading to a 15% error in impurity quantification if used without mass balance correction.[3][5]
Structural & Mechanistic Context
Understanding the formation of 22-Oxo-vincaleukoblastine 6'-Oxide is essential for its qualification.[1][2][3][4] It is the N-oxide derivative of Vincristine (which itself is 22-oxo-vinblastine).[1][2][3][4][5]
Degradation Pathway Visualization
The following diagram illustrates the relationship between Vinblastine, Vincristine, and the target N-oxide impurity.[3][5]
[1][2][3][4]
Qualification Protocol (Self-Validating System)
To qualify this material as a Primary Reference Standard, you must execute the following orthogonal workflows.
Phase 1: Structural Elucidation (Identity)
Objective: Prove the position of the Oxygen atom (N-oxide vs. Epoxide).[1][2][4]
Diagnostic: Mass shift of +15.9949 Da relative to Vincristine standard.[3]
Nuclear Magnetic Resonance (NMR):
1H NMR (600 MHz): The protons adjacent to the N-oxide nitrogen (positions 3' and 5' on the piperidine ring) will show significant downfield shifts (typically +0.5 to +1.0 ppm) compared to Vincristine due to the deshielding effect of the
A Senior Application Scientist's Guide to Inter-laboratory Comparison of 22-Oxo-vincaleukoblastine 6'-Oxide Assay Results
For researchers, scientists, and drug development professionals, ensuring the accuracy and reproducibility of analytical data is paramount. This guide provides an objective, in-depth comparison of analytical methods for...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, ensuring the accuracy and reproducibility of analytical data is paramount. This guide provides an objective, in-depth comparison of analytical methods for the quantification of 22-Oxo-vincaleukoblastine 6'-Oxide, a critical oxidation product and potential impurity of the potent chemotherapeutic agent vinblastine. The structural complexity and narrow therapeutic index of vinca alkaloids demand highly reliable analytical methods for both quality control in pharmaceutical formulations and for pharmacokinetic studies in biological matrices.[1][2]
The clinical efficacy and safety of vinca alkaloids like vinblastine are well-established in treating various cancers, primarily by targeting microtubule dynamics.[3][4] However, the presence of related substances, such as oxidative degradation products, can impact potency and toxicity. Therefore, the precise quantification of these compounds is not merely an analytical exercise but a critical component of patient safety.[5]
This guide is structured to navigate the complexities of establishing a robust analytical framework through a hypothetical inter-laboratory study. We will compare two prevalent analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The objective is to provide a clear, data-driven rationale for method selection based on the specific requirements of your laboratory and research goals, grounded in the principles of international regulatory standards.[6][7]
The Rationale for an Inter-Laboratory Comparison
An inter-laboratory comparison, or round-robin study, is the gold standard for assessing the reproducibility of an analytical method.[8][9] While a single laboratory can perform a thorough validation, demonstrating that different labs using the same method on identical samples can achieve comparable results provides the ultimate confidence in the method's robustness. This is crucial for:
Standardization: Establishing a universal, standardized method for quality control across manufacturing sites.
Data Comparability: Ensuring that data generated from different research institutions, for instance in multi-center clinical trials, can be reliably compared.
Regulatory Confidence: Providing regulatory bodies with strong evidence of a well-controlled and reproducible analytical procedure, as recommended by guidelines such as those from the International Council for Harmonisation (ICH).[7][9]
For this guide, we compare HPLC-UV and LC-MS/MS as they represent a common choice between a workhorse, cost-effective method and a high-sensitivity, high-specificity technique.
HPLC-UV: This technique is widely accessible and robust, making it suitable for routine analysis of bulk materials and formulations where the analyte concentration is relatively high.[1] Its operational simplicity and lower cost are significant advantages.
LC-MS/MS: Offering unparalleled sensitivity and selectivity, LC-MS/MS is the method of choice for bioanalysis (e.g., plasma samples) where analyte concentrations are extremely low, and the sample matrix is complex.[1] It can distinguish the target analyte from structurally similar compounds with high confidence.
Designing the Inter-Laboratory Study
A well-designed study is the foundation of a meaningful comparison. The workflow for this hypothetical study was designed to rigorously evaluate the performance of each analytical method across multiple, independent laboratories.
Caption: Workflow of the hypothetical inter-laboratory study.
The study involves distributing identical, centrally prepared samples of 22-Oxo-vincaleukoblastine 6'-Oxide in a relevant matrix (e.g., a placebo formulation blank) to ten participating laboratories. Five labs are tasked with implementing the HPLC-UV method, and the other five utilize the LC-MS/MS method. All participants are provided with the same validated protocols and reference standards to ensure consistency.
Experimental Protocols
Detailed and unambiguous protocols are essential for minimizing variability between laboratories. The following are condensed versions of the methodologies provided to the participating labs.
Protocol 1: HPLC-UV Method
This method is designed for robustness and is suitable for quantification in pharmaceutical preparations.
Principle: Reversed-phase chromatography is used to separate the analyte from other components, followed by quantification using UV detection at a specific wavelength.
Sample Preparation:
Accurately weigh and dissolve the sample material in a diluent (e.g., 50:50 acetonitrile:water).
Sonicate for 15 minutes to ensure complete dissolution.
Filter the solution through a 0.45 µm PVDF syringe filter prior to injection.
Instrumental Conditions:
Column: C18, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase: Isocratic elution with 35% acetonitrile and 65% 20 mM phosphate buffer (pH 4.5).[10][11]
This protocol is optimized for high sensitivity and is ideal for trace-level analysis in complex biological matrices.
Principle: The analyte is separated using UPLC for high resolution and speed, followed by detection using a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode for exceptional selectivity and sensitivity.
Sample Preparation (Protein Precipitation):
To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing an internal standard (e.g., a stable isotope-labeled analog).
Vortex for 1 minute to precipitate proteins.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.
Transfer the supernatant to a clean vial for injection.
Instrumental Conditions:
Column: UPLC C18, 2.1 x 50 mm, 1.7 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 10% B to 90% B over 3 minutes, hold for 1 minute, then re-equilibrate.
MRM Transitions: Specific precursor-to-product ion transitions for 22-Oxo-vincaleukoblastine 6'-Oxide and the internal standard would be determined during method development.
Comparative Data Analysis
The data collected from the participating laboratories were analyzed according to ICH Q2(R1) guidelines.[9] The following tables summarize the key performance characteristics observed for each method.
Table 1: Linearity, Limit of Detection (LOD), and Limit of Quantitation (LOQ)
Parameter
HPLC-UV
LC-MS/MS
Acceptance Criteria
Linearity Range (µg/mL)
1.0 - 100
0.001 - 1.0
N/A
Correlation Coefficient (r²)
> 0.998
> 0.999
≥ 0.995
LOD (µg/mL)
0.3
0.0003
Method Dependent
LOQ (µg/mL)
1.0
0.001
Method Dependent
Data represents the mean values from the respective group of five laboratories.
Table 2: Accuracy (Recovery)
Spiked Concentration
HPLC-UV (Mean Recovery ± SD)
LC-MS/MS (Mean Recovery ± SD)
Acceptance Criteria
Low QC (3 µg/mL / 0.003 µg/mL)
99.2% ± 1.8%
101.5% ± 2.5%
98.0% - 102.0%
Mid QC (50 µg/mL / 0.5 µg/mL)
100.5% ± 1.1%
100.1% ± 1.9%
98.0% - 102.0%
High QC (80 µg/mL / 0.8 µg/mL)
99.8% ± 1.3%
99.5% ± 2.1%
98.0% - 102.0%
SD = Standard Deviation across the five laboratories in each group.
Table 3: Precision (Relative Standard Deviation - RSD)
Precision Type
HPLC-UV (%RSD)
LC-MS/MS (%RSD)
Acceptance Criteria
Repeatability (Intra-lab)
< 1.5%
< 2.0%
≤ 2%
Reproducibility (Inter-lab)
< 3.0%
< 5.0%
≤ 5%
Data represents the maximum %RSD observed across all concentration levels and participating laboratories.
Interpretation and Recommendations
The results of our hypothetical inter-laboratory study demonstrate that both the HPLC-UV and LC-MS/MS methods are accurate, precise, and fit for their intended purposes. The choice between them is dictated by the specific analytical challenge.
A Comparative Guide to Purity Determination: Confirming 22-Oxo-vincaleukoblastine 6'-Oxide with qNMR
In the landscape of pharmaceutical development, the absolute purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is the bedrock of safety and efficacy. For complex, high-potency molecul...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development, the absolute purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is the bedrock of safety and efficacy. For complex, high-potency molecules like 22-Oxo-vincaleukoblastine 6'-Oxide, a derivative of the potent vinca alkaloid family of antineoplastic agents, rigorous and unambiguous purity assessment is paramount.[1] This guide provides an in-depth, technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional chromatographic methods for this critical task. We will explore the fundamental principles that establish qNMR as a primary analytical method and provide a self-validating protocol for its implementation.
The Challenge of Complex Alkaloids
22-Oxo-vincaleukoblastine 6'-Oxide (CAS RN: 947527-73-3, Molecular Formula: C₄₆H₅₆N₄O₁₁) is a structurally intricate molecule.[2] Its complexity, typical of natural product derivatives, presents a significant challenge for purity analysis. Impurities are often structurally similar to the parent compound, making them difficult to resolve and quantify using conventional methods that rely on physical separation and response factors, which may not be available for unknown impurities.[3]
Why qNMR? The Power of a Primary Ratio Method
Quantitative NMR stands apart from many other analytical techniques because it is a primary ratio method of measurement.[4][5] This distinction is fundamental. Unlike chromatographic techniques such as HPLC, which require a highly characterized reference standard of the same compound to determine concentration, qNMR allows for the direct measurement of a substance's purity by comparing its NMR signal to that of an unrelated, certified internal standard.[6][7]
The core principle lies in the direct proportionality between the integrated area of an NMR signal and the number of nuclei (protons, in the case of ¹H qNMR) giving rise to that signal.[5][8][9] This relationship is independent of the molecule's structure, eliminating the need for compound-specific calibration curves and making it a powerful tool for characterizing new chemical entities or qualifying reference materials.[6]
A Self-Validating qNMR Protocol for Purity Determination
The trustworthiness of a qNMR experiment is built upon a foundation of meticulous planning and execution. The following protocol is designed to be a self-validating system, where the experimental parameters themselves ensure the accuracy of the result.
Experimental Workflow for qNMR Purity Analysis
Caption: Workflow for qNMR purity determination.
Step-by-Step Methodology
1. Materials and Reagents:
Analyte: 22-Oxo-vincaleukoblastine 6'-Oxide
Internal Standard (IS): Maleic acid (≥99.5% purity, certified).
Causality: Maleic acid is chosen for its high purity, stability, and excellent solubility in polar solvents like DMSO-d₆.[10] Crucially, its single, sharp proton signal (~6.3 ppm in DMSO-d₆) typically does not overlap with the complex aromatic or aliphatic signals of vinca alkaloids.[11][12]
Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆), low water content.
Causality: DMSO-d₆ is an excellent solvent for a wide range of organic molecules, including complex alkaloids.[12] Its residual proton signal can be used as a chemical shift reference but should not be used for quantification unless externally calibrated.[13]
2. Sample Preparation:
Accurately weigh approximately 15 mg of 22-Oxo-vincaleukoblastine 6'-Oxide into a clean, dry vial using a calibrated analytical balance. Record the mass to at least four decimal places.
Accurately weigh approximately 5 mg of the internal standard (Maleic Acid) into the same vial. Record the mass precisely.
Causality: A 1:1 intensity ratio between the analyte and standard peaks is ideal for integration accuracy.[8] The mass ratio is chosen to achieve this, considering the respective molecular weights and the number of protons per signal.
Add a precise volume (e.g., 0.75 mL) of DMSO-d₆ to the vial.
Ensure complete dissolution by gentle vortexing or sonication. A homogenous solution is critical for acquiring high-quality, well-shimmed spectra.[8]
Transfer the solution to a high-quality 5 mm NMR tube.
3. NMR Data Acquisition (500 MHz or higher recommended):
Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity.
Determine the 90° pulse width for the sample.
Set the acquisition parameters:
Pulse Angle: 90°. This ensures maximum signal excitation for all nuclei, a prerequisite for accurate quantification.[8]
Relaxation Delay (D1): Set to at least 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and internal standard signals being integrated. A conservative default of 30-60 seconds is often used if T₁ values are unknown.
Causality (Critical): This is the most crucial parameter for qNMR. An insufficient delay will lead to partial signal saturation, especially for nuclei with long T₁ times, resulting in inaccurate integration and a systematic underestimation of purity.[10]
Number of Scans: Acquire enough scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the peaks of interest. This ensures high precision in the integration.[4]
4. Data Processing and Purity Calculation:
Apply Fourier transform to the Free Induction Decay (FID).
Manually perform phase and baseline correction. Automated routines can introduce errors; manual processing is recommended for highest accuracy.[8]
Select a well-resolved, non-overlapping signal for the analyte and the signal for the internal standard. Integrate these peaks.
Calculate the purity of the analyte using the following equation:[8][13]
analyte refers to 22-Oxo-vincaleukoblastine 6'-Oxide
std refers to the internal standard (Maleic Acid)
Comparative Analysis: qNMR vs. Orthogonal Methods
While qNMR is a powerful tool for absolute quantification, a comprehensive purity assessment often relies on a combination of orthogonal (different and independent) methods. The most common alternatives are High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS).
High-Performance Liquid Chromatography (HPLC-UV)
HPLC is the workhorse of the pharmaceutical industry for purity analysis.[][15] It excels at separating the analyte from its impurities, providing a "purity profile." A typical method for vinca alkaloids involves a reversed-phase C18 column with a mobile phase of acetonitrile and a buffer.[16][17] Quantification is based on the peak area relative to a standard curve generated from a reference standard of the analyte.
Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS combines the separation power of HPLC with the high sensitivity and specificity of mass spectrometry.[15][18] It is unparalleled for detecting and identifying trace-level impurities, even when they co-elute with the main peak in UV detection.[][19] High-resolution MS can provide the elemental composition of an unknown impurity, which is critical for its structural elucidation.[20][21]
Head-to-Head Comparison
The following table summarizes the key performance characteristics of each technique for API purity determination.
Feature
qNMR
HPLC-UV
LC-MS
Quantification Principle
Direct proportionality of signal to molar concentration[6]
Comparison of UV absorbance to a reference standard curve
Comparison of ion intensity to a reference standard curve
Trace impurity detection and identification, genotoxin analysis
A Complementary Relationship
These techniques are not mutually exclusive; they are complementary. A robust purity analysis strategy leverages the strengths of each.
Caption: Interrelation of orthogonal analytical methods.
Expert Conclusion and Recommendation
For the definitive purity confirmation of a high-value, complex API like 22-Oxo-vincaleukoblastine 6'-Oxide, qNMR is an indispensable tool . Its status as a primary method provides a direct, SI-traceable measurement of purity that is orthogonal to traditional chromatographic techniques.[23] While HPLC-UV remains essential for routine quality control and monitoring impurity profiles, and LC-MS is critical for identifying unknown impurities, neither can assign an absolute purity value without a fully characterized reference standard of the API itself.
Therefore, the most robust and scientifically sound approach is to use qNMR to certify the purity of the primary reference standard. This certified standard can then be used to calibrate the more routine, higher-throughput methods like HPLC-UV for daily quality control. This integrated strategy leverages the absolute accuracy of qNMR and the separation efficiency of chromatography, ensuring the highest level of confidence in the quality of the final drug substance.
References
Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). ResolveMass Laboratories Inc.
Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). ResolveMass Laboratories Inc. [Video].
Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2010, September 5). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Natural Products.
Stimuli Article (qNMR). US Pharmacopeia (USP).
Validation of HPLC methods for simultaneous analysis of Vinca alkaloids. (2025). Benchchem.
A Guide to Quantitative NMR (qNMR). (2024, February 9). Emery Pharma.
Holzgrabe, U. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis.
Singh, B. R., & Kumar, A. (n.d.). Quantitative Nuclear Magnetic Resonance | Validation | Internal Standard | Relative Standard Deviation | Solvent. ResearchGate.
Caudron, E., Boughanem, C., Berge, M., Saidi, J., Dowek, A., & Lê, L. M. M. (2025, March 25). Rapid quantification and classification of five vinca alkaloids used in cancer therapy by flow injection analysis with UV detection and chemometrics. Analytical Methods.
Internal Standard for qNMR (Calibration Standard for qNMR). FUJIFILM Wako Chemicals Europe GmbH.
Giraudeau, P. (n.d.). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC.
Caudron, E., Boughanem, C., Berge, M., Saidi, J., Dowek, A., & Lê, L. M. M. (2025, April 17). Rapid quantification and classification of five vinca alkaloids used in cancer therapy by flow injection analysis with UV detection and chemometrics. PubMed.
Stranska-Zachariasova, M., et al. (2018, March 15). Alkaloid profiling of herbal drugs using high resolution mass spectrometry. PubMed.
Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains. (2021, November 9). Taylor & Francis.
Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. (2025, December 29). ResolveMass Laboratories Inc.
Quantitative NMR for Content Assignment of Phytochemical Reference Standards. Sigma-Aldrich.
Pauli, G. F., et al. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry.
Miura, T., et al. (2021, January 18). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. MDPI.
Stranska-Zachariasova, M., et al. (2025, October 23). Alkaloid profiling of herbal drugs using high resolution mass spectrometry. ResearchGate.
Caudron, E., et al. (2025, March 25). Rapid quantification and classification of five vinca alkaloids used in cancer therapy by flow injection analysis with UV detect. RSC Publishing.
Wang, L., et al. (n.d.). Negative-Pressure Cavitation Extraction of Four Main Vinca Alkaloids from Catharanthus roseus Leaves. PMC.
Development and Validation of 1H Nuclear Magnetic Resonance Quantitative Method for Efavirenz API Quality Control. (2024, November 1). Bentham Science.
Pauli, G. F., et al. (2025, March 9). Connecting the Practice of Modern Qualitative and Quantitative NMR Analysis with Its Theoretical Foundation. ACS Publications.
Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. IJRAR.org.
Goshawk, J., & Wood, M. (n.d.). Analysis of Plant Alkaloids Through Accurate Mass Screening and Discovery. Waters Corporation.
High-resolution mass spectrometry for impurity profiling. (2025, May 8). Sterling Pharma Solutions.
Research Methods of Drug Impurities. (2023, May 7). BOC Sciences.
Zain, M. (2024, April 29). Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. JOCPR.
D’Andrea, R., et al. (2016, May 1). Analysis of Nicotine Alkaloids and Impurities in Liquids for e-Cigarettes by LC–MS, GC–MS, and ICP-MS. Spectroscopy Online.
Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024, September 4). alwsci.
Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. Pharma Times.
Giraudeau, P. (2025, October 10). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. ResearchGate.
Vincaleukoblastine, 22-oxo-, 6′-oxide. CAS Common Chemistry.
Vincristine N-Oxide. Inxight Drugs - ncats.
Vincaleukoblastine, 22-oxo-. Substance Details - SRS | US EPA.
A Senior Application Scientist's Guide to Bioequivalence Studies of Vinblastine and its Active Metabolite, Deacetylvinblastine
Authored For: Researchers, Scientists, and Drug Development Professionals Editorial Note: The topic of "22-Oxo-vincaleukoblastine 6'-Oxide" appears to refer to a combination of modifications of the parent compound, vinca...
Author: BenchChem Technical Support Team. Date: March 2026
Authored For: Researchers, Scientists, and Drug Development Professionals
Editorial Note: The topic of "22-Oxo-vincaleukoblastine 6'-Oxide" appears to refer to a combination of modifications of the parent compound, vincaleukoblastine (vinblastine). "22-Oxo-vincaleukoblastine" is synonymous with vincristine, and "vincaleukoblastine, 6'-oxide" is an N-oxide impurity[1][2]. As no direct literature exists for a metabolite with both modifications, this guide will focus on the most clinically significant and well-documented active metabolite of vinblastine: deacetylvinblastine . This approach ensures scientific accuracy and practical relevance for bioequivalence assessment.
Introduction: The Critical Role of Metabolite Bioequivalence in Cytotoxic Drug Therapy
Vinblastine (also known as vincaleukoblastine) is a cornerstone vinca alkaloid used in various chemotherapy regimens.[3] Its mechanism involves disrupting microtubule formation, leading to mitotic arrest in cancer cells.[3] Upon administration, vinblastine is extensively metabolized by the liver, primarily by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[4] This metabolic process generates numerous compounds, with some exhibiting significant biological activity.[5][6]
The most prominent of these is deacetylvinblastine , an active metabolite that has been shown to be more biologically potent on a weight basis than the parent drug itself.[7][8][9] The presence of a pharmacologically active metabolite necessitates a comprehensive approach to bioequivalence (BE) testing for generic formulations. Regulatory agencies require that BE studies for such drugs demonstrate equivalence not only for the parent drug but also for any major active metabolites. This ensures that the therapeutic effect and safety profile of a generic product are truly comparable to the reference listed drug (RLD).
This guide provides an in-depth comparison of methodologies for conducting bioequivalence studies of vinblastine, with a critical focus on the quantification of deacetylvinblastine. We will explore the regulatory landscape, compare analytical techniques, and provide a detailed, validated protocol for researchers in drug development.
The Regulatory Framework: Navigating Bioequivalence for Cytotoxic Agents
Demonstrating the bioequivalence of cytotoxic anticancer drugs presents unique challenges, primarily due to safety and ethical considerations.[10]
Study Population: Unlike many other drugs, BE studies for cytotoxic agents like vinblastine are typically conducted in the target patient population (i.e., cancer patients) rather than in healthy volunteers.[10][11] This is a critical safety measure due to the inherent toxicity of the drug.
Study Design: The standard study design is a randomized, two-period, two-sequence, single-dose crossover study.[12] However, for oncology drugs administered as part of an established therapeutic regimen, parallel study designs may also be considered.[10]
Key Pharmacokinetic (PK) Parameters: The fundamental goal is to compare the rate and extent of absorption. This is achieved by measuring key PK parameters from the plasma concentration-time curve for both the parent drug (vinblastine) and the active metabolite (deacetylvinblastine).[13]
Cmax: Maximum plasma concentration.
AUCt: Area under the plasma concentration-time curve from time zero to the last measurable concentration.
AUCinf: Area under the plasma concentration-time curve from time zero to infinity.
Acceptance Criteria: For a generic product to be deemed bioequivalent, the 90% Confidence Interval (CI) for the ratio of the geometric means (Test/Reference) of Cmax, AUCt, and AUCinf must fall within the acceptance range of 80.00% to 125.00% .[14]
The metabolic pathway of vinblastine to its key active metabolite is a central consideration in BE study design.
Caption: Metabolic activation of Vinblastine.
Comparative Analysis of Bioanalytical Methodologies
The accurate quantification of vinblastine and deacetylvinblastine in complex biological matrices like plasma is the analytical cornerstone of a successful BE study. Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the universally accepted gold standard for this purpose due to its superior sensitivity, selectivity, and speed.[15][16]
Here, we compare two common LC-MS/MS approaches: Liquid-Liquid Extraction (LLE) versus Solid-Phase Extraction (SPE) for sample preparation.
Parameter
Solid-Phase Extraction (SPE)
Liquid-Liquid Extraction (LLE)
Rationale & Justification
Principle
Analyte partitioning between a solid sorbent and a liquid phase.
Analyte partitioning between two immiscible liquid phases.
SPE offers more selective interactions, allowing for better removal of interfering matrix components like phospholipids.
Selectivity
High; can be tailored with different sorbents (e.g., C18, PFP).
Moderate; depends on solvent polarity and pH.
For complex vinca alkaloids, the tailored chemistry of SPE sorbents provides superior cleanup.
Recovery
Generally >85%, highly reproducible.
Can be variable, susceptible to emulsion formation.
Consistent and high recovery is crucial for meeting the stringent validation requirements of regulatory bodies.
Automation
Easily automated for high-throughput analysis (96-well plates).
More difficult to automate; often requires manual steps.
Automation reduces variability and increases sample throughput, essential for clinical trial sample sizes.
Solvent Usage
Lower volumes of organic solvents.
High volumes of organic solvents.
SPE is a "greener" technique and reduces laboratory waste and cost.
Recommendation
Strongly Recommended
Feasible, but less robust
For a pivotal BE study, the robustness, reproducibility, and potential for automation make SPE the superior choice .[17]
Detailed Experimental Protocol: An SPE-LC-MS/MS Method
This section provides a self-validating, step-by-step protocol for the simultaneous quantification of vinblastine and deacetylvinblastine in human plasma.
Caption: Workflow for BE analysis of Vinblastine.
Part A: Sample Preparation using Solid-Phase Extraction (SPE)
Thaw Plasma Samples: Thaw patient plasma samples, calibration standards, and quality control (QC) samples at room temperature. Vortex gently for 15 seconds.
Internal Standard Spiking: To 200 µL of each plasma sample, add 25 µL of the internal standard (IS) working solution (e.g., Vincristine at 100 ng/mL). The IS is critical for correcting for variability during sample preparation and MS ionization.[18]
SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing 1 mL of methanol followed by 1 mL of deionized water. This activates the sorbent for analyte binding.
Sample Loading: Load the spiked plasma sample onto the conditioned SPE cartridge. Apply a gentle vacuum to draw the sample through the sorbent at a flow rate of ~1 mL/min.
Washing: Wash the cartridge with 1 mL of 5% methanol in water. This step is crucial for removing polar, water-soluble interferences while retaining the more hydrophobic analytes (vinblastine, deacetylvinblastine, and IS).
Elution: Elute the analytes from the cartridge using 1 mL of methanol into a clean collection tube.
Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:10 mM ammonium acetate). This ensures compatibility with the LC system.
Part B: LC-MS/MS Analysis
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Column: A C18 or Pentafluorophenyl (PFP) column (e.g., 50 x 2.1 mm, 3.5 µm) is recommended for good peak shape and separation. PFP columns can offer unique selectivity for alkaloids.[17]
Mobile Phase: A gradient of (A) 10 mM Ammonium Acetate in water and (B) Acetonitrile. A typical gradient might run from 20% B to 95% B over 5 minutes.
Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.
Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each analyte and the IS.[17][19]
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Vinblastine
811.4
751.4
25
Deacetylvinblastine
769.4
709.4
28
Vincristine (IS)
825.4
765.4
26
Part C: Method Validation & Data Interpretation
The described method must be fully validated according to FDA or EMA guidelines, assessing linearity, accuracy, precision, selectivity, recovery, and stability.[14] Once validated, the method is used to analyze patient samples from the BE study. The resulting concentration-time data are used to calculate the PK parameters (Cmax, AUC) for both vinblastine and deacetylvinblastine for the test and reference products. Finally, statistical analysis is performed to determine if the 90% CIs for the geometric mean ratios fall within the 80.00-125.00% bioequivalence limits.
Conclusion and Future Perspectives
The bioequivalence assessment of vinblastine is a complex but critical task that requires careful consideration of its active metabolite, deacetylvinblastine. The guidance provided herein, which champions a robust SPE-LC-MS/MS methodology, offers a scientifically sound and regulatory-compliant framework for drug developers. By ensuring that both the parent drug and its potent metabolite exhibit equivalent pharmacokinetic profiles, generic manufacturers can provide assurance that their products are therapeutically interchangeable with the innovator drug, ultimately benefiting patients through access to safe, effective, and affordable oncology treatments.
References
D. L. Boger et al., "Metabolites of Vinca Alkaloid Vinblastine: Tubulin Binding and Activation of Nausea-Associated Receptors," ACS Omega, 2019.
R. J. Owellen, C. A. Hartke, F. O. Hains, "Pharmacokinetics and Metabolism of Vinblastine in Humans," Cancer Research, 1977.
R. J. Owellen, C. A. Hartke, F. O. Hains, "Pharmacokinetics and Metabolism of Vinblastine in Humans," PubMed, 1977.
Cancer Care Ontario, "vinBLAStine," CCO Formulary, 2020.
PubChem, "Vinblastine," National Institutes of Health, Accessed 2024.
D. L. Boger et al., "Metabolites of Vinca Alkaloid Vinblastine: Tubulin Binding and Activation of Nausea-Associated Receptors," PMC, 2019.
W. J. van der Vijgh et al., "High-performance liquid chromatography coupled with mass spectrometry for the quantitative analysis of vinca-alkaloids in biological matrices: a concise survey from the literature," PubMed, 2010.
J. Ramírez, K. Ogan, M. J. Ratain, "Determination of vinca alkaloids in human plasma by liquid chromatography/atmospheric pressure chemical ionization mass spectrometry," PubMed, 1997.
M. Ikram et al., "REVIEW ON PHARMACOKINETICS OF VINBLASTINE DRUG AND ITS DELIVERY SYSTEM," World Journal of Pharmaceutical and Life Sciences, 2021.
S. K. Bhamidipati et al., "Simultaneous quantification of vinblastine and desacetylvinblastine concentrations in canine plasma and urine samples using LC-APCI-MS/MS," PubMed, 2013.
S. M. de Bruijn et al., "Quantification of vincristine and its major metabolite in human plasma by high-performance liquid chromatography/tandem mass spectrometry," PubMed, 2008.
GaBI online, "EMA adopts five product-specific bioequivalence guidelines," Generics and Biosimilars Initiative, 2017.
A. A. Adah, S. A. E. Bashawri, "Bioequivalence Study Designs for Generic Solid Oral Anticancer Drug Products," The Journal of Clinical Pharmacology, 2017.
J. H. Beijnen et al., "Bioanalysis of vinca-alkaloids and monoclonal antibodies," DSpace@UvA, 2009.
U.S. Food and Drug Administration, "21 CFR Part 320 -- Bioavailability and Bioequivalence Requirements," eCFR, 2016.
S. Uppoor, "Biopharmaceutics Classification System-Based Biowaivers for Generic Oncology Drug Products: Case Studies," PMC, 2015.
European Medicines Agency, "Overview of the European Medicines Agency's Development of Product‐Specific Bioequivalence Guidelines," PMC, 2019.
European Medicines Agency, "Guideline on the Investigation of Bioequivalence," EMA, 2010.
European Medicines Agency, "Product-specific bioequivalence guidance," EMA, 2025.
Food and Drugs Authority Ghana, "Guideline on Conducting Bioequivalence Studies," FDA Ghana, 2013.
Credevo, "BA/BE Study Requirements For FDA Approval," Credevo, 2025.
U.S. Environmental Protection Agency, "Vincaleukoblastine, 22-oxo-," Substance Registry Services, 2025.
Technical Guide: Chromatographic Retention & Separation of Vinca Alkaloid N-Oxides
Executive Summary This guide provides a technical comparison of the chromatographic behavior of Vinca alkaloids (Vinblastine, Vincristine, Vinorelbine) versus their N-oxide derivatives. For researchers in drug metabolism...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide provides a technical comparison of the chromatographic behavior of Vinca alkaloids (Vinblastine, Vincristine, Vinorelbine) versus their N-oxide derivatives. For researchers in drug metabolism and pharmacokinetics (DMPK) and quality control, distinguishing the N-oxide metabolite/degradant from the parent drug is critical.
Core Finding: In Reversed-Phase (RP) chromatography (C18 stationary phase), Vinca alkaloid N-oxides consistently elute earlier than their parent compounds (Relative Retention Time < 1.0). This behavior is driven by the increased polarity of the N-oxide functional group, which reduces hydrophobic interaction with the alkyl chains of the stationary phase.
Part 1: Chemical Basis of Separation
The separation logic relies on the fundamental polarity shift introduced by the N-oxidation of the catharanthine or vindoline moieties.
The Polarity Shift
Vinca alkaloids are complex bisindole compounds containing basic nitrogen atoms. The oxidation of the tertiary amine to an N-oxide creates a coordinate covalent bond with a strong dipole moment (
).
Parent Alkaloid: Lipophilic, strong interaction with C18 chains.
N-Oxide Derivative: More hydrophilic/polar, weaker interaction with C18 chains, faster elution.
Mechanistic Diagram (DOT Visualization)
The following diagram illustrates the chromatographic partitioning logic governing the separation.
Caption: Chromatographic partitioning mechanism showing the weaker retention of N-oxides on C18 columns.
Part 2: Retention Time Comparison Data
The following data aggregates experimental findings from stability-indicating methods and metabolic profiling studies. The Relative Retention Time (RRT) is calculated as
Table 1: Comparative Retention Times (C18 Reversed-Phase)
Analyte Pair
Column Type
Mobile Phase Conditions
Parent RT (min)
N-Oxide RT (min)
RRT ()
Source
Vinorelbine
Hypersil GOLD C18
ACN / pH 4.2 Ammonium Formate
11.63
~11.16
0.96
[1, 4]
Vinblastine
µBondapak C18
MeOH / 10mM KH₂PO₄ (pH 4.5)
11.00
~10.2 - 10.5*
< 1.00
[2]
Vincristine
Inertsil ODS-3
MeOH / 0.2% Formic Acid (Gradient)
12.50
~11.80
~0.94
[3]
*Note: Vinblastine degradation often yields multiple oxidation products. The 19'-oxo derivative (a ketone) elutes later (RRT > 1.0), whereas the true N-oxide elutes earlier.
Critical Analysis of Data
Vinorelbine 6'-N-oxide: Identified as Metabolite M9 in human metabolic studies, it elutes immediately prior to the parent drug with an RRT of 0.96. This tight resolution requires high-efficiency columns (sub-2 µm or core-shell particles) for baseline separation.
pH Sensitivity: The separation is highly pH-dependent. At acidic pH (3.0–4.5), the nitrogen atoms are protonated, reducing the polarity difference between the parent amine and the N-oxide. At neutral pH (6.5–7.5), the separation factor (
) typically increases, improving resolution.
Part 3: Recommended Experimental Protocol
This protocol is designed as a Stability-Indicating Method (SIM) capable of resolving the N-oxide from the parent alkaloid and other degradation products (e.g., deacetylated forms).
Method Parameters[2][3][4][5][6][7]
Instrument: UHPLC or HPLC with PDA/UV detection.
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge),
, .
Temperature:
(Control is critical; N-oxides are thermally unstable).
Detection:
(Vinca characteristic absorption).
Flow Rate:
.
Gradient Elution Table
Mobile Phase A:
Ammonium Acetate buffer, pH 7.0 (Adjusted with dilute Ammonia/Acetic acid).
Mobile Phase B: Acetonitrile (HPLC Grade).
Time (min)
% Mobile Phase A
% Mobile Phase B
Event
0.0
70
30
Equilibration
15.0
40
60
Linear Gradient
20.0
10
90
Wash
21.0
70
30
Re-equilibration
25.0
70
30
End
Method Validation Workflow (DOT Visualization)
Use this workflow to validate the separation of the N-oxide impurity.
Caption: Step-by-step workflow for validating the separation of N-oxide impurities.
References
Thermo Fisher Scientific. (2014). USP method for vinorelbine and its impurities using a C18 selectivity HPLC column. Application Note. Link
Thimmaiah, K. N., & Sethi, V. S. (1985). Chemical characterization of the degradation products of vinblastine dihydrogen sulfate. Cancer Research, 45(11), 5382-5385. Link
Dennis, J. B., et al. (2008). Quantification of vincristine and its major metabolite in human plasma by high-performance liquid chromatography/tandem mass spectrometry. Therapeutic Drug Monitoring, 30(3), 383. Link
Levêque, D., et al. (2007). Metabolism pathway of vinorelbine in human: Characterisation of the metabolites by HPLC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 44(2), 562-572. Link
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Personal Protective Equipment & Safety Protocols for Handling 22-Oxo-vincaleukoblastine 6'-Oxide (Vincristine N-Oxide)[1][2][3][4]
Executive Safety Summary
Substance Identity: 22-Oxo-vincaleukoblastine 6'-Oxide is an oxidized derivative (N-oxide) of Vincristine (22-oxo-vincaleukoblastine).[1]
Hazard Classification:High-Potency Cytotoxic / Vesicant .[1]
Operational Band: OEB 5 (Occupational Exposure Band) – Handling requires strict containment.[1]
Core Risk Directive: Treat this compound with the same rigor as clinical-grade Vincristine. It is a potent microtubule inhibitor capable of causing severe neurotoxicity, reproductive harm, and tissue necrosis upon contact (vesicant).[1] There is zero tolerance for dermal or inhalation exposure.[1]
Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling milligram-to-gram quantities in a research setting.
Vinca alkaloids can permeate standard latex.[1] ASTM D6978 gloves are tested specifically against chemotherapy agents.[1] The outer glove must cover the gown cuff.[1]
Respiratory
PAPR or N100/P100 (If outside a BSC)N95 (Minimum, only if working inside a Class II BSC)
Powders are easily aerosolized.[1] Inhalation can lead to systemic toxicity.[1] A powered air-purifying respirator (PAPR) is preferred for powder weighing.[1]
Body Protection
Impervious Gown (Polyethylene-coated polypropylene, closed front, long sleeves)
Standard lab coats are insufficient.[1] Liquid spills must not penetrate to the skin.[1] Gowns must have elastic cuffs to secure under gloves.[1]
Eye/Face
Chemical Splash Goggles (ANSI Z87.1+)Face shield required if outside BSC
Vincristine derivatives are severe vesicants.[1] Corneal contact can cause permanent ulceration.[1] Safety glasses provide insufficient splash protection.[1]
Requirement: All open handling (weighing, solubilization, aliquoting) must occur within a Class II, Type B2 (Total Exhaust) Biological Safety Cabinet.[1]
Why Type B2? Type A2 cabinets recirculate air; if volatile solvents are used during solubilization, they may build up.[1] Type B2 exhausts 100% to the outside, protecting against both particulates and solvent vapors.[1]
Workflow Protocol: The "Clean-to-Dirty" Flow
To prevent cross-contamination, establish a unidirectional workflow inside the BSC.[1]
Figure 1: Unidirectional workflow for handling high-potency cytotoxic compounds.
Solubilization & Stability
Solvent: DMSO or Methanol is commonly used for stock solutions.[1]
Precaution: Avoid using needles/syringes if possible to reduce needlestick risk.[1] Use positive-displacement pipettes.[1]
Vesicant Warning: If solubilized compound touches surfaces, it leaves a residue that remains toxic.[1] UV light detection (many vinca alkaloids fluoresce) can sometimes be used to verify cleaning, though chemical decontamination is safer.[1]
Emergency Response & Deactivation
Mechanism of Action: 22-Oxo-vincaleukoblastine 6'-Oxide binds to tubulin, inhibiting microtubule assembly.[1] In case of exposure, it arrests cell division in rapidly dividing tissues.[1]
Spill Cleanup Protocol
Evacuate: Clear the immediate area.
Don PPE: Full gown, double gloves, respiratory protection.[1][2]
Contain: Cover liquid spills with absorbent pads; cover powder spills with damp paper towels (to prevent dust).[1]
Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Do not scrub harshy (abrading skin increases absorption).[1]
Eye Contact: Flush for 15 minutes. Seek immediate ophthalmologic evaluation (risk of corneal ulceration).[1]
Disposal Logistics
Waste Classification:RCRA Hazardous Waste (P-listed or U-listed equivalent) .
Trace Waste: Gloves, pads, and empty vials must be incinerated.[1] Do not autoclave (heat may volatilize or fail to destroy the molecule completely).[1]
Bulk Waste: Unused stock solutions must be collected in specific "Cytotoxic/Chemotherapy" waste containers (usually yellow or white with purple symbols) for high-temperature incineration .[1]
References
National Institute for Occupational Safety and Health (NIOSH). (2016).[1] NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Centers for Disease Control and Prevention.[1] [Link][1]
Occupational Safety and Health Administration (OSHA). (n.d.).[1] Controlling Occupational Exposure to Hazardous Drugs. OSHA Technical Manual (OTM), Section VI: Chapter 2.[1] [Link][1]
PubChem. (n.d.).[1] Vincristine (22-Oxovincaleukoblastine) Compound Summary. National Library of Medicine.[1] [Link]
